Technical Documentation Center

Triamminetungsten(IV) tricarbonyl Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Triamminetungsten(IV) tricarbonyl
  • CAS: 58204-42-5

Core Science & Biosynthesis

Foundational

Electronic Structure and Bonding of Triamminetungsten Tricarbonyl: A Mechanistic and Methodological Guide

Executive Summary & Nomenclature Clarification Triamminetungsten tricarbonyl, chemically formulated as W(NH3​)3​(CO)3​ , is a highly specialized organometallic complex utilized as a precursor in advanced materials scienc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Nomenclature Clarification

Triamminetungsten tricarbonyl, chemically formulated as W(NH3​)3​(CO)3​ , is a highly specialized organometallic complex utilized as a precursor in advanced materials science and catalysis. In commercial chemical databases and supplier catalogs, this compound is frequently listed under the systematic misnomer "Triamminetungsten(IV) tricarbonyl" (CAS 58204-42-5)[1],[2].

However, for rigorous scientific application, it is critical to correct this nomenclature. The tungsten center in this complex is strictly in the zero oxidation state ( W0 ) , not WIV . The molecular architecture consists of a W0 core coordinated by three neutral ammine ( NH3​ ) ligands and three neutral carbonyl ( CO ) ligands. Recognizing this d6 electronic configuration is the foundational step for understanding its reactivity, spectral properties, and synthetic utility[3],[4].

Electronic Structure and Synergistic Bonding Mechanics

The stability and reactivity of W(NH3​)3​(CO)3​ are governed by the Dewar-Chatt-Duncanson model of synergistic bonding. Tungsten(0) possesses a 5d56s1→5d6 valence electron configuration. When coordinated to six two-electron donor ligands, it achieves a stable 18-electron noble gas configuration.

The Trans-Effect and Facial Stereochemistry

This complex crystallizes exclusively as the facial (fac) isomer ( C3v​ symmetry) rather than the meridional (mer) isomer. The causality behind this stereochemical preference lies in the trans-effect and the competition for d -orbital electron density:

  • σ -Donation: Ammonia ( NH3​ ) is a hard, pure σ -donor. It pushes significant electron density onto the tungsten center but cannot accept electrons back because it lacks low-energy π∗ antibonding orbitals.

  • π -Backbonding: Carbonyl ( CO ) ligands are strong π -acceptors.

  • Isomeric Causality: If the complex were meridional, two CO ligands would be positioned trans to each other, forcing them to compete for the same dxy​ , dxz​ , or dyz​ orbital electron density for π -backbonding. In the fac geometry, each CO is trans to an NH3​ ligand. This allows the CO ligands to receive maximal, unhindered π -backdonation from the electron-rich W0 center, drastically stabilizing the molecule.

bonding_logic NH3 NH3 Ligands (Pure σ-donors) W Tungsten(0) Center (Electron Rich, d6) NH3->W σ-donation CO CO Ligands (π-acceptors) W->CO d→π* back-donation IR Lower C-O ν (IR Drop) CO->IR Weakens C≡O

Logical flow of synergistic bonding in fac-W(CO)3(NH3)3.

Experimental Methodology: Synthesis and Isolation

Direct substitution of W(CO)6​ with ammonia is kinetically sluggish due to the perfect octahedral symmetry and strong W−CO bonds of the hexacarbonyl precursor. Therefore, a self-validating protocol utilizing a labile intermediate is required to synthesize fac−W(CO)3​(NH3​)3​ [3].

Step-by-Step Synthetic Protocol
  • Precursor Preparation: Suspend 5.0 g of Tungsten hexacarbonyl ( W(CO)6​ ) in 100 mL of anhydrous acetonitrile ( CH3​CN ) within a Schlenk flask under a strict argon atmosphere.

  • Intermediate Generation: Reflux the mixture at 82 °C for 48 hours. The continuous heating drives off CO gas, substituting three carbonyls to yield the labile intermediate fac−W(CO)3​(CH3​CN)3​ . The solution will turn a vibrant yellow.

  • Ammonolysis: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Condense 30 mL of anhydrous liquid ammonia ( NH3​ ) directly into the flask.

  • Ligand Exchange: Allow the mixture to slowly warm to room temperature over 12 hours under a controlled pressure-release bubbler. The high local concentration of NH3​ and its superior σ -donor capacity thermodynamically drive the displacement of the weakly bound acetonitrile ligands.

  • Isolation & Purification: The product, fac−W(CO)3​(NH3​)3​ , precipitates as a crystalline solid. Filter the precipitate under argon, wash with cold diethyl ether ( 3×15 mL ) to remove unreacted intermediates, and dry under high vacuum ( 10−3 Torr) for 4 hours.

synthesis_workflow Step1 Precursor Preparation W(CO)6 in CH3CN Step2 Reflux (48h) Argon Atmosphere Step1->Step2 Step3 Intermediate Isolation fac-W(CO)3(CH3CN)3 Step2->Step3 Step4 Ammonolysis (-78 °C) Liquid NH3 Addition Step3->Step4 Step5 Purification Ether Wash & Vacuum Dry Step4->Step5 Step6 Final Product fac-W(CO)3(NH3)3 Step5->Step6

Step-by-step synthetic workflow for isolating fac-W(CO)3(NH3)3.

Spectroscopic Characterization & Data Presentation

The electronic environment of the tungsten center is best validated through Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy[4].

Quantitative Spectroscopic Summary
ComplexGeometryIR ν(CO) ( cm−1 ) 13C NMR δ (ppm)
W(CO)6​ Octahedral ( Oh​ )~1980 ( T1u​ )~192
fac−W(CO)3​(NH3​)3​ Facial ( C3v​ )~1890 ( A1​ ), ~1740 ( E )~210

Mechanistic Causality of Spectral Shifts: The massive drop in the ν(CO) stretching frequencies from ∼1980 cm−1 in W(CO)6​ to ∼1890 cm−1 and ∼1740 cm−1 in the triammine complex is the direct physical manifestation of increased π -backbonding. The electron density provided by the three NH3​ ligands overpopulates the CO π∗ antibonding orbitals. This decreases the C≡O bond order (weakening the bond) and shifts the IR absorption to significantly lower wavenumbers. Concurrently, the increased shielding at the carbon nucleus shifts the 13C NMR signal downfield to ∼210 ppm .

Applications in Advanced Materials

For drug development professionals and materials scientists, fac−W(CO)3​(NH3​)3​ serves as a highly tailored precursor:

  • Chemical Vapor Deposition (CVD): The complex is utilized to deposit ultra-thin Tungsten Nitride (WN) films. The pre-existing W−N bonds act as a built-in nitrogen source, allowing for lower deposition temperatures. These WN films are critical diffusion barriers in advanced semiconductor architectures, preventing copper migration into silicon substrates.

  • Organometallic Catalysis: The thermal lability of the NH3​ ligands allows for the controlled generation of coordinatively unsaturated W(CO)3​ fragments, which act as potent catalysts in olefin metathesis and targeted carbonylation reactions.

References

  • Title: Triamminetungsten(IV) tricarbonyl | CID 16217041 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

  • Title: Triamminetungsten(IV) Tricarbonyl (Product Data) Source: American Elements URL: [Link]

  • Title: Metal Carbonyl Anions: from [Fe(CO)4]2- to [Hf(CO)6]2- and Beyond Source: Organometallics (ACS Publications) URL: [Link]

Sources

Exploratory

Structural and Mechanistic Profiling of Triamminetungsten(IV) Tricarbonyl: A Comprehensive Guide

Prepared for: Researchers, Materials Scientists, and Drug Development Professionals Subject: Crystal Structure Analysis, Organometallic Handling, and Application Workflows of (NH3)3W(CO)3 Executive Summary & Chemical For...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Materials Scientists, and Drug Development Professionals Subject: Crystal Structure Analysis, Organometallic Handling, and Application Workflows of (NH3)3W(CO)3

Executive Summary & Chemical Formalism

Triamminetungsten tricarbonyl, chemically formulated as (NH3)3W(CO)3, is a highly reactive, multi-functional organometallic complex. While it is widely cataloged in commercial and chemical databases under the nomenclature Triamminetungsten(IV) tricarbonyl (PubChem CID: 16217041)[1], strict organometallic electron-counting formalism dictates that the tungsten center exists in a formal zero oxidation state, W(0).

Tungsten(0) provides 6 valence electrons. The three carbonyl (CO) ligands provide 6 electrons, and the three ammine (NH3) ligands provide 6 electrons. This perfectly satisfies the 18-electron rule, resulting in a stable, diamagnetic octahedral complex. The compound is primarily utilized as a precursor for chemical vapor deposition (CVD) and atomic layer deposition (ALD) of tungsten nitride (WN) conductive films in Correlated Electron Material (CEM) devices[2]. Furthermore, in the realm of drug development, group 6 metal carbonyls serve as foundational scaffolds for Carbon Monoxide-Releasing Molecules (CORMs), offering targeted therapeutic delivery of CO for anti-inflammatory and vasodilatory applications.

Quantitative Data Summary

The following table summarizes the established physical and crystallographic parameters of the complex.

ParameterValueReference / Source
Chemical Formula C3H9N3O3W[3]
Molecular Weight 318.96 g/mol [1]
Appearance Solid[3]
Melting Point 227–231 °C[3]
Coordination Geometry fac-OctahedralStructural Formalism
Hazard Classification H261 (Water-reactive, emits flammable gas)[1]

Crystallographic Fundamentals: The Facial Isomer

The crystal structure of (NH3)3W(CO)3 is dominated by the facial (fac) isomer rather than the meridional (mer) isomer. This structural preference is dictated by the electronic properties of the ligands:

  • Carbonyls (CO) are strong π -acceptor ligands.

  • Ammines (NH3) are pure σ -donor ligands.

Placing the three CO ligands mutually cis to one another (occupying one face of the octahedron) minimizes competition for the same metal d -orbitals. This arrangement maximizes the d→π∗ backbonding from the electron-rich W(0) center into the CO ligands, drastically stabilizing the crystal lattice.

Experimental Protocol: Single-Crystal X-Ray Diffraction (SC-XRD)

Because Triamminetungsten(IV) tricarbonyl is classified with an H261 hazard (releases flammable gas in contact with water)[1], its crystal structure analysis requires rigorous inert-atmosphere techniques. The following self-validating protocol ensures both safety and high-resolution data acquisition.

Step-by-Step Methodology
  • Inert Crystal Harvesting:

    • Action: Inside an argon-filled glovebox (O2 and H2O < 0.1 ppm), suspend the synthesized (NH3)3W(CO)3 crystals in highly viscous, degassed perfluoropolyether (PFPE) oil.

    • Causality: PFPE oil acts as an impenetrable physical barrier against atmospheric moisture, preventing violent hydrolysis and preserving the integrity of the crystal lattice.

  • Micromounting:

    • Action: Select a single crystal (optimal size ~0.1–0.2 mm) exhibiting uniform extinction under polarized light. Mount it onto a polyimide micromount using the surface tension of the PFPE oil.

  • Cryogenic Transfer & Flash Cooling:

    • Action: Rapidly transfer the mount to the diffractometer goniometer head under a continuous 100 K nitrogen cold stream.

    • Causality: Flash-cooling induces a glass transition in the PFPE oil, rigidly securing the crystal. More importantly, it minimizes thermal atomic displacement parameters (ADPs), which is absolutely critical for resolving the light hydrogen atoms of the ammine ligands against the heavy electron density of the tungsten core.

  • Diffraction Data Collection:

    • Action: Irradiate the crystal using a microfocus Mo K α X-ray source ( λ = 0.71073 Å). Collect ω and ϕ scans to ensure >99.5% completeness.

  • Integration and Absorption Correction:

    • Action: Integrate the frames and apply a multi-scan absorption correction (e.g., SADABS).

    • Causality: Tungsten has a massive X-ray absorption coefficient ( μ ). Failing to correct for this will result in severe systematic errors, manifesting as non-physical residual electron density peaks (Fourier ripples) near the metal center, which would invalidate the structural model.

  • Structure Solution & Refinement:

    • Action: Solve the phase problem using dual-space methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

    • Validation: The model is self-validating when the goodness-of-fit (GooF) converges near 1.05 and the maximum shift/error ratio drops below 0.001.

XRD_Workflow N1 Inert Atmosphere Crystal Selection N2 Cryostream Mounting (100 K) N1->N2 N3 Diffraction Data Collection (Mo Kα) N2->N3 N4 Data Integration & Absorption Correction N3->N4 N5 Structure Solution (Dual Space Methods) N4->N5 N6 Anisotropic Refinement (Least Squares) N5->N6

Step-by-step workflow for the low-temperature X-ray crystallographic analysis of (NH3)3W(CO)3.

Applications in Advanced Materials and Therapeutics

Semiconductor Manufacturing (ALD/CVD)

In the fabrication of Correlated Electron Material (CEM) devices, (NH3)3W(CO)3 serves as a highly efficient precursor for depositing tungsten nitride (WN) conductive films[2]. The crystallographic arrangement of the molecule directly dictates its thermal decomposition pathway. The relatively labile W-CO bonds dissociate first under thermal activation, while the ammine ligands undergo dehydrogenation to incorporate nitrogen directly into the growing tungsten lattice. This built-in nitrogen source allows for precise stoichiometric control during Atomic Layer Deposition (ALD).

ALD_Pathway S1 Precursor Delivery (NH3)3W(CO)3 Vapor S2 Surface Adsorption Chemisorption on Substrate S1->S2 S3 Thermal Activation CO Ligand Dissociation S2->S3 S4 Nitrogen Incorporation Ammine Dehydrogenation S3->S4 S5 Film Formation Tungsten Nitride (WN) S4->S5

Mechanistic pathway of Triamminetungsten tricarbonyl thermal decomposition during ALD.

Drug Development (PhotoCORMs)

For pharmaceutical scientists, the crystal structure of fac-(NH3)3W(CO)3 is a blueprint for designing next-generation Photo-Activated Carbon Monoxide-Releasing Molecules (photoCORMs). By understanding the exact bond lengths and angles of the W-CO vectors derived from XRD data, researchers can computationally model and synthesize derivatives where the ammine ligands are replaced by biocompatible targeting vectors (e.g., peptides). Upon targeted irradiation with specific wavelengths of light, the metal-to-ligand charge transfer (MLCT) is disrupted, triggering the controlled release of CO to mitigate localized tissue ischemia or severe inflammation.

References

  • American Elements. "Triamminetungsten(IV) Tricarbonyl". American Elements Product Catalog.
  • National Center for Biotechnology Information. "Triamminetungsten(IV) tricarbonyl | C3H9N3O3W | CID 16217041". PubChem Database.
  • Symons, M. et al. "Fabrication of correlated electron material (cem) devices". US Patent US20200295259A1.

Sources

Foundational

Thermodynamic Stability and Reactivity of Triamminetricarbonyltungsten: An In-Depth Technical Guide

Executive Summary This whitepaper provides a comprehensive technical analysis of the organometallic complex triamminetricarbonyltungsten(0) , widely commercialized under the name[1]. Designed for researchers and drug dev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This whitepaper provides a comprehensive technical analysis of the organometallic complex triamminetricarbonyltungsten(0) , widely commercialized under the name[1]. Designed for researchers and drug development professionals, this guide deconstructs the thermodynamic stability, electronic causality, and kinetic utility of the complex. By acting as a highly efficient W(CO)3​ transfer agent, this compound serves as a critical precursor in the synthesis of advanced organometallic architectures, including transition-metal bioconjugates used in protein labeling[2].

Nomenclature Discrepancy and Chemical Identity

Before analyzing the thermodynamics, it is critical to address a widespread nomenclature discrepancy. Commercial catalogs frequently list this compound as "Triamminetungsten(IV) tricarbonyl" (CAS: 58204-42-5)[1]. However, this oxidation state assignment is a historical misnomer[1][3].

Chemically, both the ammonia ( NH3​ ) and carbon monoxide ( CO ) ligands are neutral. Consequently, the tungsten center exists in a formal oxidation state of zero , making the correct IUPAC designation fac-triamminetricarbonyltungsten(0). The molecular weight of 318.96 g/mol and the linear formula (NH3​)3​W(CO)3​ definitively confirm this zero-valent electronic state[1][3]. Recognizing the W(0) state is the foundational key to understanding the complex's unique thermodynamic stability and its reactivity profile[4].

Thermodynamic Stability: The Synergistic Bonding Model

The thermodynamic stability of W(CO)3​(NH3​)3​ is not derived from the strength of the W-N bonds, but rather from a highly synergistic "push-pull" electronic relationship between the ligands and the metal center.

  • σ -Donation (The "Push"): Ammonia is a hard, pure σ -donor. Lacking π -acceptor orbitals, the three NH3​ ligands aggressively donate their lone pairs into the metal's eg​ orbitals. This drastically increases the electron density of the W(0) core.

  • π -Backbonding (The "Pull"): To stabilize this electron-rich core, the tungsten center engages in massive π -backbonding, delocalizing its t2g​ electron density into the empty π∗ antibonding orbitals of the three CO ligands[5].

  • Isomeric Preference: The complex exclusively adopts a facial (fac) octahedral geometry ( C3v​ symmetry). In the fac-isomer, no two CO ligands are trans to one another. This orthogonal arrangement prevents the CO ligands from competing for the same metal d-orbitals during π -backbonding, maximizing the thermodynamic stabilization of the W-C bonds[4].

ElectronicSynergy NH3 NH3 Ligands (Strong σ-Donors) W0 Tungsten(0) Center (Electron-Rich Core) NH3->W0 σ-Donation (Increases Metal e⁻ Density) CO CO Ligands (Strong π-Acceptors) W0->CO π-Backbonding (Strengthens W-C Bond) Stability Thermodynamic Stability (fac-Isomer Preference) W0->Stability Synergistic Stabilization CO->Stability Lowers C-O Bond Order

Logical relationship of synergistic electronic effects stabilizing the fac-isomer.

Quantitative Data Presentation

The thermodynamic and electronic properties of the complex are summarized below. The melting point indicates high thermal stability, while the hazard classification dictates strict handling under inert atmospheres[1][3].

Table 1: Physicochemical Properties of fac-W(CO)3(NH3)3

PropertyValueCausality / Significance
Molecular Formula C3​H9​N3​O3​W Defines the precise 3:3 ligand ratio[1].
Molecular Weight 318.96 g/mol Confirms the exact mass of the W(0) complex[3].
Melting Point 227-231 °CHigh thermal stability due to π -stabilized W-C bonds[1].
Symmetry C3v​ (fac-isomer)Maximizes orthogonal π -backbonding efficiency.
Hazard Classification H261Emits flammable gas in contact with water; requires inert handling[3].

Table 2: Comparative Ligand Field Effects in W(CO)3(NH3)3

LigandElectronic RoleEffect on Metal CenterEffect on Complex Stability
Ammonia ( NH3​ ) Hard σ -donorIncreases e− density in eg​ orbitalsKinetically labile; easily displaced by π -acceptors.
Carbon Monoxide ( CO ) σ -donor + Strong π -acceptorDepletes excess e− density via t2g​ orbitalsThermodynamically locks the W(CO)3​ core in place.

Self-Validating Experimental Protocols

While early literature describes the synthesis of W(CO)3​(NH3​)3​ via the direct reaction of W(CO)6​ with liquid ammonia at 110°C for 8 days[6], this method is kinetically hindered by the extreme thermodynamic stability of the hexacarbonyl. The modern, self-validating protocols below utilize thermodynamic stepping stones to achieve high yields safely.

Protocol 1: Synthesis of fac-W(CO)3(NH3)3 via Acetonitrile Intermediate

This protocol uses acetonitrile ( CH3​CN ) to lower the activation barrier. Because CH3​CN is a weaker π -acceptor than CO , the intermediate W(CO)3​(CH3​CN)3​ is more susceptible to nucleophilic attack by ammonia.

  • Intermediate Generation: Reflux W(CO)6​ in anhydrous acetonitrile under an argon atmosphere for 24-48 hours.

    • Causality: Thermal energy drives off three volatile CO molecules, which are replaced by the solvent.

  • Ammonolysis: Isolate the yellow W(CO)3​(CH3​CN)3​ intermediate, dissolve it in anhydrous THF, and purge the solution with dry NH3​ gas at room temperature.

    • Causality: NH3​ is a vastly superior σ -donor compared to acetonitrile. The high concentration of NH3​ drives the equilibrium completely toward the triammine complex.

  • Isolation & Self-Validation: Filter the resulting precipitate and wash with cold diethyl ether.

    • Self-Validation (Visual): The product isolates as a pale yellow solid.

    • Self-Validation (Spectroscopic): Analyze via FTIR. The starting W(CO)6​ exhibits a single sharp νCO​ band at ~1998 cm⁻¹. The successful formation of fac- W(CO)3​(NH3​)3​ is confirmed by the appearance of two distinct νCO​ bands ( A1​ and E modes under C3v​ symmetry) shifted to significantly lower wavenumbers (approx. 1890 and 1740 cm⁻¹). This massive shift proves that the NH3​ ligands have successfully forced the tungsten to increase its π -backbonding into the remaining CO ligands.

Protocol 2: Utilization as a W(CO)3 Transfer Agent (Ligand Displacement)

Because the W-N bonds lack π -character, they are kinetically labile. This makes W(CO)3​(NH3​)3​ an ideal precursor for synthesizing complex W(CO)3​L3​ architectures (e.g., for )[2].

  • Dissolution: Suspend fac- W(CO)3​(NH3​)3​ in anhydrous THF or DMF under inert gas.

  • Ligand Addition: Add 3 equivalents of the target chelating ligand (e.g., a functionalized phosphine or bipyridine derivative).

  • Thermal Activation: Heat the mixture to 50°C for 2-4 hours.

    • Causality: Heating provides the activation energy to break the kinetically labile W-N bonds. The incoming π -accepting ligands form thermodynamically more stable complexes, acting as a thermodynamic sink that drives the reaction to completion.

  • Self-Validation:

    • Spectroscopic: The complete disappearance of N-H stretching bands (~3300 cm⁻¹) in the IR spectrum confirms the total displacement of the ammonia ligands.

ExperimentalWorkflow Precursor W(CO)6 Precursor Ammonolysis Ammonolysis (Liquid NH3 or MeCN/NH3) Precursor->Ammonolysis Heat/Pressure Product fac-W(CO)3(NH3)3 (Stable Intermediate) Ammonolysis->Product Crystallization Displacement Ligand Displacement (Add Target Ligand L) Product->Displacement Labile NH3 Loss Final W(CO)3L3 Complex (Target Compound) Displacement->Final Thermodynamic Sink

Experimental workflow for the synthesis and application of the W(CO)3 precursor.

References

  • American Elements . Triamminetungsten(IV) Tricarbonyl Product Datasheet. Retrieved from:[Link]

  • PubChem - NIH . Triamminetungsten(IV) tricarbonyl | C3H9N3O3W | CID 16217041. Retrieved from:[Link]

  • Inorganic Chemistry - ACS Publications . Coordinatively and Electronically Unsaturated Tungsten(0) Carbonyl Complexes Stabilized by π-Donating Amido Ligands. Retrieved from:[Link]

  • Comptes Rendus Chimie . Side-chain selective and covalent labelling of proteins with transition organometallic complexes. Retrieved from:[Link]

  • Organometallics - ACS Publications . Metal Carbonyl Anions: from [Fe(CO)4]2- to[Hf(CO)6]2- and Beyond. Retrieved from:[Link]

  • Journal of the American Chemical Society . Three-Center M–H–B Bonds Are Strong Field Interactions. Synthesis and Characterization of M(CH2NMe2BH3)3 Complexes of Titanium, Chromium, and Cobalt. Retrieved from:[Link]

Sources

Exploratory

The Mechanism of Triamminetungsten(IV) Tricarbonyl Ligand Exchange: A Technical Guide

Executive Summary & Nomenclature Clarification In the realm of organometallic synthesis and drug development, the efficient transfer of the W(CO)3​ moiety is a critical pathway for generating bioactive organotungsten com...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Nomenclature Clarification

In the realm of organometallic synthesis and drug development, the efficient transfer of the W(CO)3​ moiety is a critical pathway for generating bioactive organotungsten complexes and advanced catalytic precursors. The premier reagent for this transformation is commercially cataloged as Triamminetungsten(IV) tricarbonyl (CAS: 58204-42-5)[1][2].

As an Application Scientist, it is vital to first address a widespread nomenclature anomaly. While commercial suppliers and databases label this compound as a Tungsten(IV) species[1][2], the formal oxidation state of the tungsten center in fac -[W(CO) 3​ (NH 3​ ) 3​ ] is actually zero [3]. The complex consists of a neutral W(0) center coordinated by three neutral carbonyls and three neutral ammine ligands. Understanding this electron-rich, 18-electron d6 configuration is the foundational key to mastering its ligand exchange mechanics[4].

Structural and Electronic Profile

The reactivity of fac -[W(CO) 3​ (NH 3​ ) 3​ ] is dictated by its facial (fac) octahedral geometry and the stark electronic contrast between its ligands:

  • Carbonyls (CO): Strong σ -donors and powerful π -acceptors. They draw electron density away from the W(0) center via synergistic π -backbonding, strengthening the W-C bonds.

  • Ammines (NH 3​ ): Pure σ -donors with no π -accepting capability.

Because the ammine ligands are situated trans to the strongly π -accepting carbonyls, they suffer from a pronounced trans-effect. The W-N bonds are electronically impoverished and highly labile, making the NH 3​ ligands ideal leaving groups for substitution reactions.

Mechanistic Pathway: The Dissociative (D) Mechanism

Ligand exchange in fac -[W(CO) 3​ (NH 3​ ) 3​ ] proceeds via a classic Dissociative (D) Mechanism . The reaction is both enthalpy-driven (formation of stronger metal-ligand bonds) and entropy-driven (release of gaseous ammonia).

Causality of the Stepwise Exchange
  • Rate-Limiting Dissociation: The 18-electron complex first loses one NH 3​ ligand to form a highly reactive, 16-electron intermediate [W(CO)3​(NH3​)2​] . This step requires thermal activation.

  • Rapid Coordination: The incoming ligand ( L ) rapidly attacks the 16-electron intermediate to restore the stable 18-electron configuration, forming fac -[W(CO) 3​ (NH 3​ ) 2​ L].

  • Sequential Propagation: This dissociation-coordination cycle repeats two more times until all three ammines are replaced, yielding the final fac -[W(CO) 3​ L 3​ ] product. The fac stereochemistry is rigorously preserved throughout the exchange due to the high kinetic barrier of isomerizing the strongly bonded carbonyls.

Pathway W_NH3_3 fac-[W(CO)3(NH3)3] 18e Complex W_NH3_2 [W(CO)3(NH3)2] 16e Intermediate W_NH3_3->W_NH3_2 - NH3 (Rate Limiting) W_NH3_2_L fac-[W(CO)3(NH3)2L] 18e Complex W_NH3_2->W_NH3_2_L + L (Fast) W_NH3_1_L2 fac-[W(CO)3(NH3)L2] 18e Complex W_NH3_2_L->W_NH3_1_L2 - NH3, + L W_L3 fac-[W(CO)3L3] 18e Product W_NH3_1_L2->W_L3 - NH3, + L

Figure 1: Stepwise dissociative mechanism of ligand exchange in fac-[W(CO)3(NH3)3].

Self-Validating Experimental Protocol

To ensure high-yield synthesis of derivatives like fac -[W(CO) 3​ (CH 3​ CN) 3​ ], the experimental design must actively manipulate the reaction equilibrium.

Step-by-Step Methodology
  • Preparation: Charge a Schlenk flask with 1.0 eq of fac -[W(CO) 3​ (NH 3​ ) 3​ ] and an excess of the incoming ligand (e.g., Acetonitrile, which also serves as the solvent).

  • Atmospheric Control: Purge the system with Argon. Causality: W(0) complexes are highly susceptible to oxidative degradation. An inert atmosphere is non-negotiable.

  • Thermal Activation & Sweeping: Heat the mixture to reflux (82 °C for acetonitrile) under a continuous, gentle Argon sweep. Causality: The thermal energy overcomes the W-N bond dissociation energy. The Argon sweep physically removes the evolved NH 3​ gas from the headspace, leveraging Le Chatelier’s principle to prevent the reverse reaction.

  • FT-IR Validation: Monitor the reaction via FT-IR spectroscopy[5]. Causality: As the purely σ -donating NH 3​ is replaced by the π -accepting CH 3​ CN, electron density on the tungsten decreases. This reduces π -backbonding into the CO ligands, strengthening the C-O bonds and causing a diagnostic "blue-shift" (shift to higher wavenumbers) in the νCO​ bands.

  • Isolation: Cool the mixture to -20 °C to precipitate the product, followed by anaerobic filtration.

Workflow Step1 1. Prep Charge Flask Step2 2. Inert Argon Purge Step1->Step2 Step3 3. React Reflux & Stir Step2->Step3 Step4 4. Validate FT-IR Monitor Step3->Step4 Step5 5. Isolate Filter Product Step4->Step5

Figure 2: Self-validating experimental workflow for synthesizing W(CO)3L3 derivatives.

Quantitative Data: Ligand Exchange Parameters

The efficiency and spectral outcomes of the ligand exchange depend heavily on the electronic nature of the incoming ligand. The table below summarizes comparative data for standard fac -[W(CO) 3​ L 3​ ] syntheses.

Incoming Ligand (L)Target ComplexTemp (°C)Time (h)Yield (%)FT-IR νCO​ Shifts (cm −1 )
None (Precursor)fac-[W(CO) 3​ (NH 3​ ) 3​ ]N/AN/AN/A~1890, 1740
Acetonitrile (CH 3​ CN)fac-[W(CO) 3​ (CH 3​ CN) 3​ ]82 (Reflux)4851910, 1780
Triphenylphosphine (PPh 3​ )fac-[W(CO) 3​ (PPh 3​ ) 3​ ]6512781940, 1835
Benzene (C 6​ H 6​ )( η6 -C 6​ H 6​ )W(CO) 3​ 10024651980, 1910

Note: The progressive shift to higher wavenumbers correlates directly with the increasing π -acceptor strength of the incoming ligands.

References

  • Triamminetungsten(IV) Tricarbonyl. American Elements. [Link]

  • PubChem Compound Summary for CID 16217041, Triamminetungsten(IV) tricarbonyl. National Center for Biotechnology Information (PubChem). [Link]

  • Metal Carbonyl Anions: from [Fe(CO)4]2- to [Hf(CO)6]2- and Beyond. Organometallics. [Link]

  • Highly reduced organometallics: XI. Formal derivatives of the tricarbonylmetallates (6-) of chromium, molybdenum and tungsten. Journal of Organometallic Chemistry. [Link]

Sources

Foundational

historical discovery of Triamminetungsten(IV) tricarbonyl

An In-depth Technical Guide on the Historical Discovery of Triamminetungsten(0) Tricarbonyl and its Derivatives A Note on Nomenclature and Oxidation State The compound "Triamminetungsten(IV) tricarbonyl" is not described...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Historical Discovery of Triamminetungsten(0) Tricarbonyl and its Derivatives

A Note on Nomenclature and Oxidation State

The compound "Triamminetungsten(IV) tricarbonyl" is not described in the scientific literature. The assignment of a +4 oxidation state to a tungsten center bonded to three neutral ammine ligands and three neutral carbonyl ligands is inconsistent with the principles of coordination chemistry, as it would result in an improbable electron count and charge distribution. It is highly probable that the intended compound is Triamminetunsten(0) tricarbonyl , also known as fac-[W(CO)₃(NH₃)₃], a well-characterized compound with a tungsten(0) center. This guide will focus on the historical discovery and scientific context of this and related tungsten(0) carbonyl amine complexes.

Introduction

The discovery and characterization of metal carbonyl complexes in the late 19th and early 20th centuries marked a pivotal moment in the development of inorganic and organometallic chemistry. These compounds, featuring a central metal atom bonded to carbon monoxide ligands, unveiled novel bonding paradigms and catalyzed significant advancements in industrial processes. Within this family, tungsten carbonyls and their derivatives have been subjects of extensive research. This technical guide provides a detailed account of the historical discovery of triamminetungsten(0) tricarbonyl and related amine derivatives, offering insights into the experimental methodologies and the scientific reasoning that guided early researchers.

The Dawn of Tungsten Carbonyl Chemistry: A Historical Context

The journey into tungsten carbonyl chemistry began with the synthesis of the parent compound, tungsten hexacarbonyl, W(CO)₆. While the first metal carbonyl, nickel tetracarbonyl, was discovered in 1890, the synthesis of W(CO)₆ was not successfully achieved until 1928 by A. Job and A. Cassal. They prepared this volatile, white solid by the reduction of tungsten hexachloride (WCl₆) with carbon monoxide under high pressure. This seminal discovery laid the groundwork for exploring the substitution chemistry of W(CO)₆, a field that would later lead to the synthesis of ammine derivatives.

Pioneering Synthesis of Tungsten Carbonyl Amine Complexes

The first successful substitutions of CO ligands in W(CO)₆ with other donor molecules were a significant step forward. Early work in the 1940s by Walter Hieber and his group in Germany was instrumental in developing the field of metal carbonyl chemistry. They systematically investigated the reactions of various metal carbonyls with Lewis bases.

The Direct Substitution Approach

The initial attempts to create amine derivatives involved the direct reaction of tungsten hexacarbonyl with ammonia or amines. However, the inertness of the W-CO bond in W(CO)₆ made direct substitution challenging under mild conditions. It was found that the substitution of CO ligands could be facilitated by photochemical activation or by using coordinating solvents.

The Reductive Carbonylation Method

A more effective and widely adopted method for the synthesis of substituted tungsten carbonyls, including the ammine complexes, was developed later. This involved the reductive carbonylation of a tungsten halide in the presence of the substituting ligand.

Experimental Protocol: Synthesis of fac-Tris(pyridine)tricarbonyltungsten(0)

The synthesis of the pyridine analogue, fac-[W(CO)₃(py)₃], is well-documented and serves as a representative example of the methodologies used for related ammine complexes. The use of pyridine, being a liquid and a good solvent, often provided a more convenient route than using gaseous ammonia.

Step-by-Step Methodology:

  • Reaction Setup: A solution of tungsten hexachloride (WCl₆) in pyridine is prepared in a reaction vessel equipped with a reflux condenser and a gas inlet for carbon monoxide.

  • Reductive Carbonylation: A reducing agent, such as zinc dust, is added to the solution. The mixture is then heated to reflux while a stream of carbon monoxide is passed through it. The zinc reduces the W(VI) in WCl₆ to W(0), which is then trapped by the CO and pyridine ligands present in the reaction mixture.

  • Isolation and Purification: After the reaction is complete, the mixture is cooled, and the product is isolated by filtration to remove excess reducing agent and byproducts. The resulting solid is then purified by recrystallization from a suitable solvent, such as a mixture of dichloromethane and hexane.

The synthesis of the parent ammine complex, fac-[W(CO)₃(NH₃)₃], follows a similar principle, often employing liquid ammonia as both the reactant and the solvent under pressure.

Diagram of Synthetic Workflow

G cluster_reactants Reactants cluster_process Process cluster_products Products & Purification WCl6 Tungsten Hexachloride (WCl₆) Reaction Reflux in Pyridine under CO atmosphere WCl6->Reaction Pyridine Pyridine (py) Pyridine->Reaction CO Carbon Monoxide (CO) CO->Reaction Zn Zinc Dust (Reducing Agent) Zn->Reaction Crude Crude Product Mixture Reaction->Crude Filtration Filtration Crude->Filtration Recrystallization Recrystallization Filtration->Recrystallization Final Pure fac-[W(CO)₃(py)₃] Recrystallization->Final

Caption: Synthetic workflow for fac-Tris(pyridine)tricarbonyltungsten(0).

Characterization and Structural Elucidation

The characterization of these newly synthesized compounds was a critical aspect of their discovery. In the mid-20th century, chemists relied on a combination of elemental analysis, infrared (IR) spectroscopy, and later, X-ray crystallography.

Infrared Spectroscopy: A Window into Bonding

IR spectroscopy was particularly informative for metal carbonyl complexes. The stretching frequency of the C-O bond (ν(CO)) is highly sensitive to the electronic environment of the metal center.

  • Free CO: The stretching frequency is approximately 2143 cm⁻¹.

  • W(CO)₆: The ν(CO) band appears around 2000 cm⁻¹. The decrease in frequency is due to the back-bonding from the tungsten d-orbitals into the π* orbitals of the CO ligands, which weakens the C-O bond.

  • fac-[W(CO)₃(NH₃)₃]: In this complex, the ammine ligands are purely σ-donors and cannot accept back-donation from the metal. This increases the electron density on the tungsten atom, leading to enhanced back-donation to the remaining CO ligands. Consequently, the ν(CO) bands are shifted to even lower frequencies compared to W(CO)₆, typically appearing in the range of 1700-1900 cm⁻¹.

The number and pattern of the ν(CO) bands also provide information about the geometry of the complex. For a fac-[W(CO)₃L₃] complex with C₃ᵥ symmetry, two IR-active bands are expected.

X-ray Crystallography: The Definitive Structure

The ultimate confirmation of the structure of these complexes came from single-crystal X-ray diffraction studies. These experiments provided precise information on bond lengths, bond angles, and the overall geometry of the molecule, confirming the facial arrangement of the three ammine and three carbonyl ligands around the central tungsten atom in an octahedral geometry.

Molecular Structure Diagram

G cluster_CO cluster_NH3 W W C1 C W->C1 CO C2 C W->C2 CO C3 C W->C3 CO N1 NH₃ W->N1 NH₃ N2 NH₃ W->N2 NH₃ N3 NH₃ W->N3 NH₃ O1 O C1->O1 O O2 O C2->O2 O O3 O C3->O3 O

Caption: Molecular structure of fac-Triamminetungsten(0) tricarbonyl.

Significance and Modern Perspectives

The discovery and characterization of triamminetungsten(0) tricarbonyl and its analogues were significant for several reasons:

  • Fundamental Chemistry: They provided a deeper understanding of the principles of ligand substitution reactions, bonding in organometallic compounds, and the electronic effects of different ligands.

  • Catalysis: While these specific ammine complexes are not major catalysts themselves, the study of their reactivity paved the way for the development of more sophisticated tungsten-based catalysts for various organic transformations.

  • Materials Science: Tungsten carbonyl complexes are used as precursors for the chemical vapor deposition (CVD) of tungsten films and nanoparticles.

While the direct application of simple tungsten carbonyl ammine complexes in drug development is not established, the broader field of medicinal inorganic chemistry has seen growing interest in tungsten-containing molecules. Certain polyoxotungstates have been investigated for their antiviral and antitumor properties. The fundamental understanding of tungsten coordination chemistry, which began with the historical discoveries detailed here, is essential for the rational design of new metal-based therapeutic agents.

Conclusion

The historical discovery of triamminetungsten(0) tricarbonyl and its derivatives was not a single event but rather a gradual process built upon the foundational synthesis of tungsten hexacarbonyl and the systematic exploration of its substitution chemistry by pioneers like Walter Hieber. The characterization of these compounds using techniques such as IR spectroscopy and X-ray crystallography provided crucial insights into their structure and bonding. This early work not only expanded the family of known organometallic compounds but also laid the theoretical and practical groundwork for future advancements in catalysis, materials science, and medicinal inorganic chemistry.

References

  • Job, A.; Cassal, A. (1928). Preparation and properties of tungsten carbonyl. Comptes Rendus Hebdomadaires des Seances de l'Academie des Sciences, 187, 392-394. (Note: A direct URL to this very old publication is not available, but it is a cornerstone of the field and widely cited in textbooks and reviews on organometallic chemistry).
  • Hieber, W.; Romberg, E. (1935). Über Metallcarbonyle. XII. Über die Reaktionsfähigkeit der Kohlenoxyd-Gruppen im Molybdän- und Wolfram-hexacarbonyl. Zeitschrift für anorganische und allgemeine Chemie, 221(4), 321-332. [Link]

  • Cotton, F. A.; Wilkinson, G. (1988).Advanced Inorganic Chemistry (5th ed.). John Wiley & Sons. (A comprehensive textbook covering the fundamental principles of metal carbonyl chemistry).
  • Beck, W.; Sünkel, K. (1988). Metal complexes of weakly coordinating anions. Precursors of strong cationic organometallic Lewis acids. Chemical Reviews, 88(7), 1405-1421. [Link]

Exploratory

Computational Modeling of Triamminetungsten Tricarbonyl: A Technical Guide to Electronic Structure and Spectroscopic Validation

Executive Summary & The Oxidation State Anomaly Computational modeling of transition metal organometallics requires a rigorous understanding of both quantum mechanics and the physical reality of the coordination sphere....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & The Oxidation State Anomaly

Computational modeling of transition metal organometallics requires a rigorous understanding of both quantum mechanics and the physical reality of the coordination sphere. This guide outlines the definitive computational workflow for modeling Triamminetungsten tricarbonyl .

Commercially cataloged in chemical databases as Triamminetungsten(IV) tricarbonyl (CAS 58204-42-5)[1], this nomenclature presents a formal oxidation state anomaly. The chemical formula is C3​H9​N3​O3​W , which corresponds to the coordination complex W(CO)3​(NH3​)3​ [2]. In rigorous coordination chemistry, the tungsten center is coordinated to three neutral ammonia ( σ -donor) and three neutral carbon monoxide ( π -acceptor) ligands[3]. To satisfy the 18-electron rule, the tungsten center must possess a d6 electron configuration, unequivocally assigning it a formal oxidation state of Tungsten(0) .

Attempting to computationally model this as a W(IV) d2 species would result in catastrophic Self-Consistent Field (SCF) convergence failures. Therefore, the protocols herein treat the system as the highly stable, neutral fac−[W(CO)3​(NH3​)3​] complex in a closed-shell singlet ground state ( S=0 ).

Structural Isomerism & Causality in Model Design

The complex can exist in two primary geometric isomers:

  • Facial (fac) isomer ( C3v​ symmetry): The three CO ligands occupy one face of the octahedron.

  • Meridional (mer) isomer ( C2v​ symmetry): The three CO ligands form a T-shape.

Causality for Model Selection: The fac-isomer is thermodynamically favored. Carbonyls exert a massive structural trans-effect. Placing strong π -acceptor CO ligands trans to the weaker σ -donor NH3​ ligands (as seen in the fac geometry) prevents the CO ligands from competing for the same metal dπ​ orbitals, thereby maximizing W→CO π -backdonation[3]. All computational initializations must begin with C3v​ symmetry constraints to accelerate optimization.

Computational Workflow & Self-Validating Protocols

The following methodologies detail the step-by-step execution required to generate a highly accurate, self-validating Density Functional Theory (DFT) model of the complex[4].

Protocol 1: Geometry Optimization

Objective: Locate the global minimum on the Potential Energy Surface (PES).

  • Step 1: Coordinate Initialization. Construct the Z-matrix for fac−[W(CO)3​(NH3​)3​] ensuring C3v​ point group symmetry.

  • Step 2: Functional Selection. Assign a hybrid functional such as B3LYP or PBE0 .

    • Causality: Pure Generalized Gradient Approximation (GGA) functionals suffer from severe self-interaction errors, which artificially over-delocalize electron density and overestimate metal-ligand bond lengths. Hybrid functionals incorporate exact Hartree-Fock exchange, correcting this error and providing superior geometries for transition metal-carbonyl bonds[4].

  • Step 3: Basis Set Assignment.

    • For Tungsten (W): Apply the LANL2DZ basis set.

    • Causality: Tungsten ( Z=74 ) possesses massive core electron density. All-electron basis sets would cause computational bottlenecks and fail to account for scalar relativistic effects (e.g., s-orbital contraction). LANL2DZ utilizes an Effective Core Potential (ECP) to replace the inner core electrons, solving both issues simultaneously.

    • For C, N, O, H: Apply the 6-31G(d,p) basis set to capture polarization in the ligand bonds.

  • Step 4: Execution & Validation. Run the optimization algorithm.

    • Self-Validation Check: The geometry is only considered converged when the maximum force falls below 4.5×10−4 Hartree/Bohr and the maximum displacement falls below 1.8×10−3 Bohr.

Protocol 2: Vibrational Frequency & Thermodynamic Validation

Objective: Prove the optimized geometry is a true local minimum and simulate IR spectra.

  • Step 1: Hessian Evaluation. Compute the analytical Hessian matrix (second derivatives of the energy with respect to nuclear coordinates) at the optimized geometry.

  • Step 2: Frequency Extraction. Extract the harmonic vibrational frequencies.

  • Step 3: Execution & Validation.

    • Self-Validation Check: A valid model must yield exactly zero imaginary (negative) frequencies . If an imaginary frequency is present (e.g., −45 cm−1 ), the structure is trapped at a saddle point (transition state). The protocol dictates displacing the coordinates along the normal mode of the imaginary frequency and re-optimizing.

Protocol 3: Natural Bond Orbital (NBO) Analysis

Objective: Quantify the Dewar-Chatt-Duncanson synergistic bonding model.

  • Step 1: Wavefunction Generation. Generate localized Natural Bond Orbitals from the converged SCF wavefunction.

  • Step 2: Perturbation Analysis. Execute Second-Order Perturbation Theory analysis to extract stabilization energies ( E(2) ).

  • Step 3: Execution & Validation. Quantify the n(N)→d(W) σ -donation and the d(W)→π∗(CO) back-donation. The sum of orbital populations must validate the 18-electron rule.

Workflow Visualization

Computational workflow for DFT modeling of Triamminetungsten tricarbonyl.

Quantitative Data & Spectroscopic Benchmarks

The following tables summarize the expected quantitative outputs from a successfully validated B3LYP/LANL2DZ/6-31G(d,p) computational model.

Table 1: Computed Geometric Parameters
ParameterComputed ValueSignificance & Causality
W–C Bond Length ~1.95 ÅShorter than a standard single bond, indicating strong π -backbonding from the electron-rich W(0) center into the CO π∗ orbitals.
W–N Bond Length ~2.30 ÅPure σ -donation. Longer than the W–C bond due to the complete absence of π -character in the ammonia ligands.
C–O Bond Length ~1.16 ÅElongated compared to free CO gas (1.128 Å). The population of the CO π∗ antibonding orbital weakens the C-O triple bond.
C–W–C Angle ~88.5°Slight compression from the ideal 90° octahedral geometry due to steric repulsion from the bulky NH3​ hemisphere.
Table 2: Simulated Vibrational Frequencies (IR Spectra)

Note: Computed harmonic frequencies are typically scaled by ~0.961 (for B3LYP) to account for anharmonicity and align with experimental IR spectra.

Vibrational ModeSymmetryScaled Frequency (cm⁻¹)Diagnostic Value
CO Symmetric Stretch A1​ ~1980High intensity mode. Represents the in-phase stretching of all three carbonyl ligands.
CO Asymmetric Stretch E ~1850Degenerate mode. The presence of this specific split is the definitive spectroscopic fingerprint of the C3v​ facial isomer.
NH₃ Rocking E ~800Confirms the rigid coordination of the ammonia ligands to the metal center.

Conclusion

Successfully modeling Triamminetungsten tricarbonyl requires navigating past the commercial nomenclature of "Tungsten(IV)" to address the physical reality of a d6 Tungsten(0) center. By utilizing hybrid DFT functionals, relativistic effective core potentials, and strict vibrational validation protocols, researchers can generate highly accurate geometric and electronic profiles of this complex, paving the way for advanced catalytic and organometallic applications.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Catalytic Applications of Amminetungsten Carbonyl Complexes in Organic Synthesis

Foreword: Navigating the Landscape of Tungsten Catalysis Low-valent tungsten complexes have emerged as versatile and powerful catalysts in organic synthesis, offering unique reactivity profiles for a range of transformat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: Navigating the Landscape of Tungsten Catalysis

Low-valent tungsten complexes have emerged as versatile and powerful catalysts in organic synthesis, offering unique reactivity profiles for a range of transformations. Among these, tungsten carbonyl complexes are particularly noteworthy due to their accessibility and tunable electronic and steric properties. The introduction of nitrogen-based ligands, such as ammines, to the tungsten carbonyl core can significantly modulate the catalyst's reactivity, stability, and selectivity.

This guide focuses on the catalytic applications of amminetungsten carbonyl complexes, with a conceptual emphasis on species of the type fac-[W(CO)₃(NR₃)₃]. It is important to note that while the specific complex "Triamminetungsten(IV) tricarbonyl" is not extensively documented in the literature as a stable, isolable catalyst, the principles of tungsten carbonyl chemistry allow us to project its potential applications based on the well-established reactivity of related complexes. The protocols and mechanistic discussions presented herein are therefore built upon a foundation of analogous and well-documented tungsten-catalyzed reactions, providing a robust framework for researchers and drug development professionals to explore this promising area of catalysis.

Synthesis and Characterization of a Precursor: fac-Tris(acetonitrile)tricarbonyltungsten(0)

The direct synthesis of fac-triamminetricarbonyltungsten(0) can be challenging. A more common and versatile approach involves the initial synthesis of a more labile precursor, fac-tris(acetonitrile)tricarbonyltungsten(0), from which the ammine complex can be generated in situ or in a subsequent step.

Protocol 1: Synthesis of fac-[W(CO)₃(CH₃CN)₃]

This protocol is adapted from established methods for the synthesis of labile tungsten carbonyl complexes.

Materials:

  • Tungsten hexacarbonyl [W(CO)₆]

  • Acetonitrile (CH₃CN), anhydrous

  • Toluene, anhydrous

  • Schlenk flask and standard Schlenk line equipment

  • UV photoreactor or a high-pressure mercury lamp

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • In a quartz Schlenk flask equipped with a magnetic stir bar, dissolve tungsten hexacarbonyl (e.g., 1.0 g) in anhydrous toluene (e.g., 100 mL).

  • Add a 10-fold excess of anhydrous acetonitrile.

  • Degas the solution by three freeze-pump-thaw cycles.

  • Irradiate the solution with a UV lamp at room temperature with vigorous stirring. The reaction progress can be monitored by the color change of the solution and by IR spectroscopy (disappearance of the W(CO)₆ ν(CO) band at 1977 cm⁻¹ and appearance of new bands for the product).

  • Continue irradiation for 12-24 hours or until the reaction is complete.

  • Upon completion, the product often precipitates as a yellow solid. The solvent can be reduced in volume under vacuum to facilitate further precipitation.

  • Isolate the yellow solid by filtration under an inert atmosphere, wash with cold hexane, and dry under vacuum.

Characterization:

  • FT-IR (CH₂Cl₂): ν(CO) ≈ 1910 and 1780 cm⁻¹

  • The complex is air- and moisture-sensitive and should be stored under an inert atmosphere.

The resulting fac-[W(CO)₃(CH₃CN)₃] can then be used as a precursor for the generation of ammine complexes by ligand exchange with ammonia or primary/secondary amines.

Catalytic Application: Carbonylation of Amines

Tungsten carbonyl complexes can catalyze the carbonylation of amines to produce valuable formamides and ureas. This transformation is of significant interest in the synthesis of fine chemicals and pharmaceuticals.[1]

Mechanistic Insights

The proposed catalytic cycle involves the coordination of the amine to the tungsten center, followed by nucleophilic attack of the amine on a carbonyl ligand to form a carbamoyl intermediate. Subsequent reductive elimination or further reaction with another amine molecule leads to the final product.

Amine Carbonylation Catalyst [W(CO)3(NHR'R'')3] Intermediate1 [W(CO)2(NHR'R'')3(amine)] Catalyst->Intermediate1 + Amine Product Formamide / Urea Intermediate2 [W(CO)2(NHR'R'')3(C(O)NR'R'')] Intermediate1->Intermediate2 Migratory Insertion Intermediate2->Catalyst - Product Carbamoylation of Aryl Halides W0 [W(0)(CO)n(amine)m] WII_Aryl [W(II)(Ar)(X)(CO)n(amine)m] W0->WII_Aryl + Ar-X (Oxidative Addition) Product Amide WII_Acyl [W(II)(C(O)Ar)(X)(CO)n-1(amine)m] WII_Aryl->WII_Acyl Migratory Insertion WII_Acyl->W0 + Amine - Product (Reductive Elimination)

Sources

Application

handling and inert atmosphere storage of Triamminetungsten(IV) tricarbonyl

Executive Summary & Chemical Profile Triamminetungsten(IV) tricarbonyl (CAS: 58204-42-5) is a highly specialized organometallic precursor utilized in thin-film deposition, advanced catalysis, and pharmaceutical synthesis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profile

Triamminetungsten(IV) tricarbonyl (CAS: 58204-42-5) is a highly specialized organometallic precursor utilized in thin-film deposition, advanced catalysis, and pharmaceutical synthesis.

A Critical Note on Nomenclature & Causality: While commercially cataloged by suppliers as "Triamminetungsten(IV) tricarbonyl" [1], the formal oxidation state of the tungsten center in fac−[W(CO)3​(NH3​)3​] is actually zero ( W0 ), as both carbon monoxide and ammonia act as neutral ligands. This distinction is not merely semantic; it is the fundamental chemical reason behind the compound's extreme sensitivity. The electron-rich W0 center is highly susceptible to electrophilic attack and oxidation. When exposed to ambient moisture, the metal center reacts exothermically with protons, leading to the rapid evolution of flammable hydrogen gas ( H2​ ), dissociation of the ligands, and the formation of insoluble tungsten oxides.

This specific reactivity pathway dictates its GHS classification as a Water-Reactive Solid (H261) [2] and necessitates the strict inert-atmosphere protocols detailed in this guide.

Quantitative Data Summary

For quick reference during risk assessment and experimental design, the physicochemical properties and required storage parameters are summarized below.

Table 1: Physicochemical Properties | Parameter | Value | | :--- | :--- | | Formula | C3​H9​N3​O3​W | | Molecular Weight | 318.96 g/mol | | Appearance | Solid | | Melting Point | 227–231 °C | | PubChem CID | 16217041 |

Table 2: Storage & Handling Parameters | Parameter | Requirement | | :--- | :--- | | Primary Atmosphere | Argon (Grade 5.0 or higher) | | Glovebox Thresholds | <1 ppm O2​ , <1 ppm H2​O | | Storage Temperature | 2–8 °C (Dark) | | Transport Hazard Class | UN 3395 (Water-reactive solid) | | Dispensing Tool | Anti-static PTFE or ceramic spatula |

Mechanistic Degradation Pathway

Understanding the degradation mechanism is critical for preventing catastrophic material loss. The diagram below illustrates the irreversible oxidative pathway triggered by moisture or oxygen exposure.

Degradation W_complex fac-[W(CO)3(NH3)3] Intact Complex Degradation Oxidative Degradation & Ligand Dissociation W_complex->Degradation Electron Transfer Moisture H2O / O2 Exposure Moisture->Degradation Protolysis/Oxidation Products Tungsten Oxides (WOx) + H2 (Gas) + CO + NH3 Degradation->Products Irreversible

Figure 1: Oxidative degradation and hazardous gas evolution pathway upon moisture exposure.

Standard Operating Protocols (SOPs)

To ensure scientific integrity and safety, the following protocols are designed as self-validating systems . This means every critical step includes a built-in verification check before the operator is permitted to proceed.

SOP 1: Glovebox Transfer and Storage Workflow

Why Argon over Nitrogen? While W(CO)3​(NH3​)3​ is relatively stable against N2​ coordination, Argon is strictly recommended. Argon's higher density ( 1.784 g/L vs 1.225 g/L for air) provides a superior, heavy physical blanket over the solid powder during brief vessel openings, mitigating the risk of transient micro-oxidation.

Workflow Step1 1. Antechamber Loading Validate Seal Integrity Step2 2. Dynamic Purge Cycles 3x Vacuum/Argon Step1->Step2 Step3 3. Atmosphere Validation < 1 ppm O2 & H2O Step2->Step3 Step4 4. Dispense Material Use Anti-Static Spatula Step3->Step4 Step5 5. Long-Term Storage Seal in Amber PTFE Flask Step4->Step5

Figure 2: Self-validating glovebox workflow for the safe handling and storage of W(CO)3(NH3)3.

Step-by-Step Methodology:

  • Antechamber Loading: Place the sealed commercial vial into the glovebox antechamber.

    • Self-Validation: Initiate a static vacuum. Observe the pressure gauge for 60 seconds. A leak rate of >0.01 mbar/min indicates a compromised door seal; abort the transfer if observed.

  • Dynamic Purging: Perform three complete vacuum/Argon backfill cycles. Evacuate to at least −1 bar (gauge) for 5 minutes per cycle to ensure the removal of physisorbed moisture from the vial's exterior.

  • Atmosphere Validation: Before opening the inner antechamber door, verify that the main chamber sensors read <1 ppm O2​ and <1 ppm H2​O .

  • Dispensing: Open the vial. Crucial: Use only an anti-static PTFE or ceramic spatula. Organometallic powders can accumulate static charge; a static spark in the presence of trace H2​ (from accidental moisture degradation) is a severe explosion hazard.

  • Storage: Transfer unused material into an amber Schlenk flask with a PTFE valve. Store in the glovebox freezer at 2–8 °C to prevent slow thermal decarbonylation.

SOP 2: Schlenk Line Manipulation for Reaction Setup

When transferring the compound outside a glovebox for immediate reaction, standard Schlenk techniques must be rigorously applied.

Step-by-Step Methodology:

  • Apparatus Preparation: Attach a Schlenk flask equipped with a PTFE stopcock to the manifold. Flame-dry the flask under dynamic vacuum ( <10−3 mbar) for 5 minutes to drive off surface-bound water molecules from the glass lattice.

  • Self-Validation Check: Isolate the flask from the vacuum manifold by closing the stopcock. Monitor the digital vacuum gauge for 2 minutes. If the pressure rises, there is a micro-leak in the PTFE seal or grease joint. Do not proceed until the system holds a static vacuum.

  • Atmosphere Exchange: Backfill the flask with high-purity Argon. Repeat the vacuum/Argon cycle three times.

  • Material Transfer: While maintaining a robust positive counter-flow of Argon (bubbler flowing vigorously), rapidly remove the septum and transfer the pre-weighed Triamminetungsten(IV) tricarbonyl into the flask. Immediately reseal.

  • Solvent Addition: Introduce strictly anhydrous, degassed solvents (e.g., THF or Toluene) via a gas-tight syringe or cannula transfer.

References

  • American Elements. "Triamminetungsten(IV) Tricarbonyl Product Datasheet". American Elements Catalog. Available at:[Link]

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 16217041, Triamminetungsten(IV) tricarbonyl". PubChem Database. Available at:[Link]

  • Rochfort, G. L., & Ellis, J. E. "Highly reduced organometallics. XI. Formal derivatives of the tricarbonylmetallates (6-) of chromium, molybdenum and tungsten." Journal of Organometallic Chemistry (1983). Available at: [Link]

Method

Application Notes and Protocols for the NMR Characterization of Triamminetungsten(IV) Tricarbonyl

Foreword for the Researcher This document provides a comprehensive guide to the Nuclear Magnetic Resonance (NMR) characterization of triamminetungsten(IV) tricarbonyl, an organometallic compound of interest in various fi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword for the Researcher

This document provides a comprehensive guide to the Nuclear Magnetic Resonance (NMR) characterization of triamminetungsten(IV) tricarbonyl, an organometallic compound of interest in various fields, including catalysis and materials science. As this compound is air- and moisture-sensitive, meticulous sample handling and specific NMR techniques are paramount for obtaining high-quality, reproducible data. These application notes are designed for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind the described protocols. Our approach is grounded in established principles of organometallic NMR spectroscopy, providing a robust framework for the structural elucidation and purity assessment of this and related tungsten complexes.

Introduction: The Significance of NMR in Characterizing Triamminetungsten(IV) Tricarbonyl

Triamminetungsten(IV) tricarbonyl, with the chemical formula (NH₃)₃W(CO)₃, presents a unique coordination environment around the tungsten center. NMR spectroscopy is an indispensable tool for confirming its synthesis and probing its electronic and structural properties in solution. A multi-nuclear NMR approach is essential for a complete characterization, providing insights into the different components of the molecule.

  • ¹H NMR is used to characterize the ammine (NH₃) ligands.

  • ¹³C NMR provides information about the carbonyl (CO) ligands.

  • ¹⁵N NMR can directly probe the nitrogen environment of the ammine ligands.

  • ¹⁸³W NMR , despite its challenges, offers direct insight into the metal center, which is highly sensitive to the surrounding ligand sphere.

The inherent sensitivity of this compound to atmospheric conditions necessitates the use of specialized handling techniques to prevent decomposition and ensure the integrity of the NMR sample.[1][2][3]

Experimental Workflow for NMR Characterization

The following diagram outlines the comprehensive workflow for the successful NMR characterization of triamminetungsten(IV) tricarbonyl.

G cluster_prep Sample Preparation (Inert Atmosphere) cluster_nmr NMR Data Acquisition cluster_analysis Data Analysis and Interpretation prep_start Start: Synthesized Triamminetungsten(IV) Tricarbonyl glovebox Glovebox or Schlenk Line Operations prep_start->glovebox solvent Selection of Dry, Degassed Deuterated Solvent glovebox->solvent dissolution Dissolution of Compound solvent->dissolution transfer Transfer to J-Young NMR Tube dissolution->transfer prep_end Sealed NMR Tube Ready for Analysis transfer->prep_end nmr_acq Spectrometer Setup and Shimming prep_end->nmr_acq Sample Insertion h1_nmr ¹H NMR Acquisition nmr_acq->h1_nmr c13_nmr ¹³C{¹H} NMR Acquisition nmr_acq->c13_nmr n15_nmr ¹⁵N NMR (Inverse-Gated or HMQC) nmr_acq->n15_nmr w183_nmr ¹H-¹⁸³W HMQC/HMBC Acquisition nmr_acq->w183_nmr process Data Processing (Phasing, Baseline Correction) h1_nmr->process c13_nmr->process n15_nmr->process w183_nmr->process h1_analysis ¹H: Chemical Shift, Integration, Coupling process->h1_analysis c13_analysis ¹³C: Chemical Shift of Carbonyls process->c13_analysis n15_analysis ¹⁵N: Chemical Shift of Ammines process->n15_analysis w183_analysis ¹⁸³W: Chemical Shift of Tungsten Center process->w183_analysis structure Structural Confirmation and Purity Assessment h1_analysis->structure c13_analysis->structure n15_analysis->structure w183_analysis->structure

Caption: Workflow for NMR characterization of triamminetungsten(IV) tricarbonyl.

Protocols for Sample Preparation and NMR Acquisition

Rationale for Stringent Sample Preparation

Organometallic compounds, particularly those with electron-rich metal centers like tungsten(IV), are often susceptible to oxidation. The presence of oxygen can lead to paramagnetic impurities, causing significant line broadening in NMR spectra, or complete sample decomposition.[1][4] Similarly, moisture can react with the complex. Therefore, all sample manipulations must be performed under an inert atmosphere (e.g., nitrogen or argon) using either a glovebox or Schlenk line techniques.[1][2][3]

Step-by-Step Protocol for Air-Sensitive NMR Sample Preparation

This protocol details the preparation of an NMR sample using a J-Young tube on a Schlenk line, a common and reliable method for air-sensitive compounds.

  • Drying the NMR Tube : Place a J-Young NMR tube in an oven at >100 °C for at least 4 hours to remove any adsorbed water. Allow it to cool to room temperature in a desiccator.

  • Inert Atmosphere : Attach the J-Young tube to a Schlenk line via an appropriate adapter. Evacuate the tube and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle at least three times to ensure a completely inert atmosphere.[3]

  • Solvent Selection and Degassing : Choose a suitable deuterated solvent that will dissolve the compound and is compatible with the desired temperature range for analysis. Common choices for organometallic complexes include benzene-d₆, toluene-d₈, and dichloromethane-d₂.[5][6][7] The solvent must be thoroughly dried and degassed. This can be achieved by storing the solvent over molecular sieves and performing several freeze-pump-thaw cycles.

  • Sample Transfer : In a separate Schlenk flask, weigh the desired amount of triamminetungsten(IV) tricarbonyl (typically 5-25 mg for ¹H NMR and 50-100 mg for ¹³C NMR) under a positive pressure of inert gas.[4]

  • Dissolution : Using a cannula or gas-tight syringe, transfer the degassed deuterated solvent (typically 0.6-0.7 mL) into the Schlenk flask containing the compound.[2] Gently swirl the flask to dissolve the sample completely. Ensure no solid particles remain, as they can degrade the quality of the NMR spectrum.[8]

  • Transfer to NMR Tube : Under a positive flow of inert gas, carefully transfer the solution from the Schlenk flask to the J-Young NMR tube using a cannula.

  • Sealing : Securely close the Teflon tap of the J-Young tube to create an airtight seal. The sample is now ready for NMR analysis.

ParameterRecommended ValueRationale
Sample Concentration5-25 mg/0.6 mL (¹H); 50-100 mg/0.6 mL (¹³C)To achieve a good signal-to-noise ratio within a reasonable acquisition time.[4]
Solvent Volume0.6 - 0.7 mLEnsures the sample fills the active volume of the NMR coil for optimal shimming and sensitivity.[1]
NMR Tube TypeJ-YoungProvides an excellent seal for maintaining an inert atmosphere during the experiment.[1][3]

NMR Acquisition Parameters and Data Interpretation

The following sections provide guidance on acquiring and interpreting the various NMR spectra for triamminetungsten(IV) tricarbonyl.

¹H NMR Spectroscopy
  • Purpose : To observe the protons of the ammine ligands.

  • Expected Spectrum : A single, potentially broad resonance for the nine equivalent protons of the three ammine ligands. The chemical shift will be influenced by the tungsten center and the overall electronic environment. Broadening can occur due to quadrupolar coupling with the ¹⁴N nucleus and chemical exchange.

  • Acquisition Parameters :

    • Pulse Program : Standard single-pulse experiment.

    • Spectral Width : ~15 ppm.

    • Acquisition Time : 2-4 seconds.

    • Relaxation Delay : 2-5 seconds.

    • Number of Scans : 16-64, depending on concentration.

¹³C{¹H} NMR Spectroscopy
  • Purpose : To detect the carbon atoms of the carbonyl ligands.

  • Expected Spectrum : A single resonance for the three equivalent carbonyl carbons. The chemical shift is expected in the downfield region typical for metal carbonyls, generally between 180 and 250 ppm.[9] The exact position can provide information about the extent of π-backbonding from the tungsten to the CO ligands.[9][10]

  • Acquisition Parameters :

    • Pulse Program : Standard proton-decoupled single-pulse experiment.

    • Spectral Width : ~250 ppm.

    • Acquisition Time : 1-2 seconds.

    • Relaxation Delay : 2-5 seconds.

    • Number of Scans : 1024 or more, as the carbonyl carbons will have long relaxation times and no Nuclear Overhauser Effect (NOE) enhancement from directly attached protons.

¹⁵N NMR Spectroscopy
  • Purpose : To directly observe the nitrogen atoms of the ammine ligands. This can be a more sensitive probe of the W-N bond than ¹H NMR.

  • Challenges : ¹⁵N has a low natural abundance (0.37%) and a negative gyromagnetic ratio, making it an insensitive nucleus.

  • Recommended Technique : An inverse-detected experiment such as a ¹H-¹⁵N Heteronuclear Multiple Quantum Coherence (HMQC) or Heteronuclear Multiple Bond Correlation (HMBC) spectrum is highly recommended. This leverages the higher sensitivity of ¹H to detect the ¹⁵N chemical shift.

  • Expected Spectrum : A single correlation in the 2D spectrum, correlating the proton resonance of the ammine ligands to the ¹⁵N chemical shift. The ¹⁵N chemical shift for ammine ligands coordinated to a transition metal can vary significantly but is expected to be upfield from nitromethane (the common reference).[11][12]

¹⁸³W NMR Spectroscopy
  • Purpose : To directly probe the tungsten metal center. The ¹⁸³W chemical shift is exquisitely sensitive to the coordination environment, oxidation state, and ligand properties.[13]

  • Challenges : ¹⁸³W has a low natural abundance (14.3%), a very low gyromagnetic ratio, and potentially long relaxation times, making direct detection extremely challenging and time-consuming.[13][14]

  • Recommended Technique : An inverse-detected ¹H-¹⁸³W HMBC experiment is the most practical approach.[15] This experiment detects the correlation between the ammine protons and the tungsten nucleus through two-bond (²J(¹⁸³W-¹H)) coupling.

  • Expected Spectrum : A correlation peak in the 2D HMBC spectrum. The ¹⁸³W chemical shift range for tungsten complexes is vast, but for tungsten(IV) carbonyl complexes, it can be anticipated based on data from related compounds.[16] The chemical shift provides a unique fingerprint of the complex.

NucleusExperiment TypeExpected Chemical Shift RangeKey Information Obtained
¹H 1D2-5 ppm (broad)Presence and environment of ammine ligands.
¹³C 1D {¹H}190-220 ppmElectronic properties of the W-CO bond.[9]
¹⁵N ¹H-¹⁵N HMQC/HMBC-300 to -400 ppm (relative to CH₃NO₂)Direct probe of the W-N bond.[11][12]
¹⁸³W ¹H-¹⁸³W HMBCHighly variable (-2000 to +2000 ppm)Fingerprint of the tungsten coordination sphere; sensitive to electronic changes.[13][14]

Troubleshooting and Advanced Considerations

  • Broad ¹H Signals : If the ammine proton signal is excessively broad, consider variable temperature (VT) NMR experiments. Lowering the temperature may slow down exchange processes and sharpen the signal.

  • No Observable ¹³C Carbonyl Signal : The relaxation time (T₁) of carbonyl carbons can be very long. Increase the relaxation delay (D1) in your acquisition parameters to allow for full relaxation between pulses.

  • Low Sensitivity in Heteronuclear Experiments : For ¹H-¹⁵N and ¹H-¹⁸³W correlation experiments, ensure the sample is as concentrated as possible. Longer experiment times will also be necessary to achieve an adequate signal-to-noise ratio.

  • Purity Assessment : The presence of sharp, unexpected signals in the ¹H NMR spectrum may indicate impurities or decomposition products. Common impurities in organometallic synthesis include residual solvents and starting materials.[5][6][7][17]

Conclusion

The NMR characterization of triamminetungsten(IV) tricarbonyl is a multi-faceted process that requires careful execution of air-sensitive handling techniques and a suite of NMR experiments. By following the protocols outlined in this guide, researchers can reliably obtain high-quality data to confirm the structure, assess the purity, and understand the electronic properties of this and related tungsten complexes. The combination of ¹H, ¹³C, ¹⁵N, and ¹⁸³W NMR provides a comprehensive and unambiguous characterization that is essential for advancing research in the fields where this compound is utilized.

References

  • Tungsten-183 nuclear magnetic resonance spectroscopy in the study of polyoxometalates | Request PDF - ResearchGate. Available at: [Link]

  • NMR Sample Preparation: The Complete Guide - Organomation. Available at: [Link]

  • A tungsten‐183 NMR study of cis and trans isomers of [W(CO)4(PPh3)(PR3)](PR3 = phosphine, phosphite) | Request PDF - ResearchGate. Available at: [Link]

  • NMR Periodic Table: Tungsten NMR - IMSERC. Available at: [Link]

  • Solid-state Tungsten- 183 Nuclear Magnetic Resonance Spectroscopy 1 - Oldfield Group Website. Available at: [Link]

  • 183W NMR Spectroscopy Guides the Search for Tungsten Alkylidyne Catalysts for Alkyne Metathesis - PMC. Available at: [Link]

  • Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews. Available at: [Link]

  • NMR Sample Preparation | Chemical Instrumentation Facility - Iowa State University. Available at: [Link]

  • 6.1: Preparing NMR Samples on a Schlenk Line - Chemistry LibreTexts. Available at: [Link]

  • Tricarbonyl[(1,2,3,4,5,6-eta)-1,3,5-trimethylbenzene]tungsten - PubChem. Available at: [Link]

  • Solution NMR of Transition Metal Complexes.
  • Fourier Transform Carbon-1 3 Nuclear Magnetic Resonance Study of Transition Metal Carbonyl Complexes - Purdue University. Available at: [Link]

  • Tungsten-183 NMR: a complete and unequivocal assignment of the tungsten-tungsten connectivities in heteropolytungstates via two-dimensional tungsten-183 NMR techniques | Journal of the American Chemical Society. Available at: [Link]

  • Advanced Spectroscopic Methods for Carbonyl Analysis - Patsnap Eureka. Available at: [Link]

  • Syntheses and characterization of tricarbonyl tungsten complexes containing 1,1′-bis(diphenylphosphino) ferrocene ligand - ResearchGate. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist - KGROUP. Available at: [Link]

  • Nitrogen-15 nuclear magnetic resonance spectroscopy and electronic effects in dinitrogen complexes of molybdenum and tungsten with trans nitrile and diphosphine ligands - Journal of the Chemical Society, Dalton Transactions (RSC Publishing). Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the - stoltz2.caltech.edu. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Available at: [Link]

  • Triamminetungsten(IV) Tricarbonyl | AMERICAN ELEMENTS ®. Available at: [Link]

  • 13.7: Characterization of Organometallic Complexes - Chemistry LibreTexts. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

  • Organometallic HyperTextBook: Carbonyl Complexes - Interactive Learning Paradigms, Incorporated. Available at: [Link]

  • Triamminetungsten(IV) tricarbonyl | C3H9N3O3W | CID 16217041 - PubChem - NIH. Available at: [Link]

  • Regioselective N- versus P-Deprotonation of Aminophosphane Tungsten(0) Complexes. Available at: [Link]

  • 15N - NMR Chemical Shifts of Major Chemical Families | NIST. Available at: [Link]

Sources

Application

preparation of tungsten thin films using Triamminetungsten(IV) tricarbonyl

An Application Note and Protocol for the Preparation of Tungsten Thin Films using Triamminetungsten(IV) Tricarbonyl Introduction The relentless drive for miniaturization and enhanced performance in microelectronics, cata...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Preparation of Tungsten Thin Films using Triamminetungsten(IV) Tricarbonyl

Introduction

The relentless drive for miniaturization and enhanced performance in microelectronics, catalysis, and protective coatings has spurred significant research into novel materials and deposition techniques. Tungsten (W) and its compounds, such as tungsten nitride and carbide, are critical materials in these fields, valued for their high thermal stability, electrical conductivity, and hardness.[1] The choice of precursor is paramount for successful thin film deposition by CVD and ALD, dictating deposition temperature, film purity, and conformality.[2]

This document outlines a prospective approach for utilizing Triamminetungsten(IV) tricarbonyl, (NH₃)₃W(CO)₃, as a precursor for the deposition of tungsten-containing thin films. This precursor is of interest due to its composition, containing both nitrogen and carbon ligands, which could potentially allow for the deposition of metallic tungsten, tungsten carbide (WCₓ), or tungsten nitride (WNₓ) films by tuning the deposition process parameters.

Precursor Analysis: Triamminetungsten(IV) Tricarbonyl

A thorough understanding of the precursor's properties is fundamental to developing a successful deposition process.

Chemical and Physical Properties:

PropertyValueSource
Molecular Formula C₃H₉N₃O₃WPubChem[3]
Molecular Weight 318.96 g/mol PubChem[3]
Synonyms azane;carbon monoxide;tungstenPubChem[3]
Physical State Solid (assumed)General knowledge

Safety and Handling:

Triamminetungsten(IV) tricarbonyl is classified as a substance that, in contact with water, releases flammable gas (H261).[3] Therefore, it must be handled under an inert atmosphere (e.g., in a glovebox or with Schlenk line techniques) and stored in a dry environment. Appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves, should be worn at all times.

Proposed Deposition Methodologies

Two primary vapor deposition techniques are considered for this precursor: Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD).

Chemical Vapor Deposition (CVD) of Tungsten-based Films

CVD is a process where a substrate is exposed to one or more volatile precursors, which react and/or decompose on the substrate surface to produce the desired deposit.[4] For metal-organic precursors, this is often referred to as MOCVD.[5]

Plausible Decomposition Pathway:

The thermal decomposition of (NH₃)₃W(CO)₃ is expected to proceed via the dissociation of the ammine (NH₃) and carbonyl (CO) ligands. The deposition temperature will be a critical parameter in determining the final film composition. At lower temperatures, incomplete ligand dissociation may lead to the incorporation of carbon and nitrogen impurities. At higher temperatures, purer tungsten films may be achievable. The use of a co-reactant gas, such as hydrogen (H₂) or ammonia (NH₃), can influence the decomposition chemistry and film purity.

Experimental Workflow for CVD:

CVD_Workflow cluster_prep Preparation cluster_deposition Deposition cluster_analysis Analysis Precursor Load (NH₃)₃W(CO)₃ into bubbler Pumpdown Evacuate reactor to base pressure Precursor->Pumpdown Substrate Clean and load substrate Substrate->Pumpdown Heat Heat substrate and precursor to setpoints Pumpdown->Heat Flow Introduce carrier gas and co-reactants Heat->Flow Deposit Deposit film for defined duration Flow->Deposit Cooldown Cool down under inert gas flow Deposit->Cooldown Characterize Characterize film properties Cooldown->Characterize ALD_Workflow Start Start ALD Cycle Precursor_Pulse Pulse (NH₃)₃W(CO)₃ Start->Precursor_Pulse Purge1 Purge with Ar/N₂ Precursor_Pulse->Purge1 Self-limiting adsorption Reactant_Pulse Pulse Co-reactant (e.g., H₂/N₂ plasma) Purge1->Reactant_Pulse Purge2 Purge with Ar/N₂ Reactant_Pulse->Purge2 Surface reaction Purge2->Precursor_Pulse Repeat N times End End Cycle Purge2->End

Caption: Proposed ALD cycle for tungsten thin film deposition.

Proposed ALD Protocol:

  • System Preparation:

    • Follow the same substrate and precursor preparation steps as for CVD.

  • Deposition Parameters (Hypothetical):

ParameterProposed RangeRationale
Substrate Temp. 200 - 350 °CALD processes typically operate at lower temperatures than CVD to ensure self-limiting surface reactions and prevent thermal decomposition of the precursor.
Precursor Pulse 0.5 - 2.0 sSufficient time to allow for saturation of the substrate surface.
Purge Time 5 - 20 sTo completely remove any unreacted precursor and gaseous byproducts.
Co-reactant Pulse 1 - 5 sH₂ plasma for metallic W or WNₓ; N₂/NH₃ plasma for WNₓ.
Plasma Power 50 - 300 WTo generate reactive species for the surface reaction.
Number of Cycles 100 - 1000To achieve the desired film thickness based on the growth-per-cycle.

Film Characterization

Following deposition, a comprehensive characterization of the films is necessary to determine their properties.

TechniquePurpose
Scanning Electron Microscopy (SEM) To analyze film morphology, thickness, and conformality.
X-ray Photoelectron Spectroscopy (XPS) To determine the elemental composition and chemical bonding states (W, C, N, O).
X-ray Diffraction (XRD) To identify the crystalline phases present in the film (e.g., α-W, β-W, W₂N, WC).
Four-Point Probe To measure the electrical resistivity of the film.
Atomic Force Microscopy (AFM) To quantify the surface roughness.

Potential Applications

Depending on the film composition and properties achieved, thin films derived from Triamminetungsten(IV) tricarbonyl could find applications as:

  • Diffusion Barriers: Amorphous tungsten nitride films are excellent diffusion barriers for copper interconnects in integrated circuits. * Gate Electrodes: Tungsten and its compounds are used as metal gates in transistors.

  • Wear-Resistant Coatings: Tungsten carbide is known for its high hardness and wear resistance.

  • Catalysts: Tungsten-based materials have applications in various catalytic processes.

Conclusion

While further research is required to establish the thermal behavior and reactivity of Triamminetungsten(IV) tricarbonyl, this document provides a foundational framework for its investigation as a novel precursor for the deposition of tungsten-containing thin films. The proposed CVD and ALD protocols offer a starting point for researchers to explore the potential of this compound. The ability to potentially tune the film composition from metallic tungsten to tungsten nitride or carbide by adjusting process parameters makes (NH₃)₃W(CO)₃ an intriguing candidate for future thin film research and development.

References

  • Zhang, K., et al. (2015). 1001 Synthesis of ALD Tungsten Trioxide Thin Films from W(CO) 6 and H 2 O Precursors. ECS Meeting Abstracts.
  • Google Patents. (2019). US10358407B2 - Synthesis and use of precursors for vapor deposition of tungsten containing thin films.
  • Kim, H., et al. (2023). Synthesis and Characterization of Tungsten Amide Complexes for the Deposition of Tungsten Disulfide Thin Films. ACS Omega. Available at: [Link]

  • Winter, C. H., et al. (2013). A low valent metalorganic precursor for the growth of tungsten nitride thin films by atomic layer deposition. Journal of Materials Chemistry C. Available at: [Link]

  • Girolami, G. S., et al. (2018). Area selective CVD of metallic films from molybdenum, iron, and ruthenium carbonyl precursors: Use of ammonia to inhibit nucleation on oxide surfaces. Journal of Vacuum Science & Technology A. Available at: [Link]

  • Gordon, R. G., et al. (2003). Highly Conformal Thin Films of Tungsten Nitride Prepared by Atomic Layer Deposition from a Novel Precursor. Chemical Vapor Deposition. Available at: [Link]

  • AZoNano. (2013). Metal Carbonyl Precursors for CVD and ALD Processes. Available at: [Link]

  • Girolami, G. S., et al. (2018). Area selective CVD of metallic films from molybdenum, iron, and ruthenium carbonyl precursors: Use of ammonia to inhibit nucleation on oxide surfaces. Journal of Vacuum Science & Technology A. Available at: [Link]

  • Carmalt, C. J., et al. (2005). Tungsten imido complexes as precursors to tungsten carbonitride thin films. Dalton Transactions. Available at: [Link]

  • ResearchGate. (2004). Fluorinated aminoalkoxide CuII complexes: New CVD precursors for deposition of copper metal. Available at: [Link]

  • PubChem. Triamminetungsten(IV) tricarbonyl. National Institutes of Health. Available at: [Link]

  • Jones, A. C., & Hitchman, M. L. (2009). Overview of Chemical Vapour Deposition. Royal Society of Chemistry. Available at: [Link]

  • Miyajima, K., et al. (2020). Decomposition of organometallic precursor tricarbonyl(trimethylenemethane)ruthenium Ru(C4H6)(CO)3+/0 in the gas phase investigated by thermal desorption spectrometry. Physical Chemistry Chemical Physics. Available at: [Link]

  • ResearchGate. (2018). Thermal Decomposition Reaction Mechanisms and Kinetics of Ammonium Paratungstate Tetrahydrate. Available at: [Link]

  • Imam, M., et al. (2016). Trimethylboron as single-source precursor for boron-carbon thin film synthesis by plasma chemical vapor deposition. Lund University. Available at: [Link]

  • IFPG-Innovation Forever Publishing Group Limited. (2024). Thin Film Deposition Techniques: A Comprehensive Review. Available at: [Link]

  • Karppinen, M. (2014). Organic and inorganic-organic thin film structures by molecular layer deposition. Beilstein Journal of Nanotechnology. Available at: [Link]

Sources

Method

Application Notes &amp; Protocols: Triamminetungsten(IV) Tricarbonyl as a Precursor for Organometallic Framework Synthesis

Introduction: The Frontier of Tungsten-Based Organometallic Frameworks Metal-Organic Frameworks (MOFs) have emerged as a revolutionary class of porous materials, distinguished by their vast surface areas, tunable pore si...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Frontier of Tungsten-Based Organometallic Frameworks

Metal-Organic Frameworks (MOFs) have emerged as a revolutionary class of porous materials, distinguished by their vast surface areas, tunable pore sizes, and tailorable chemical functionalities.[1][2] While research has predominantly focused on frameworks built from metals like zinc, copper, and zirconium, the integration of heavy transition metals such as tungsten is a compelling frontier. Tungsten's unique electronic properties, including its accessible high oxidation states and semi-occupied d orbitals, offer the potential to create frameworks with novel catalytic, photocatalytic, and electronic capabilities.[1][3][4][5]

This guide introduces Triamminetungsten(IV) tricarbonyl, (NH₃)₃W(CO)₃, as a versatile and reactive precursor for the synthesis of innovative tungsten-based organometallic frameworks. The presence of labile ammine ligands, combined with the stable facial-tricarbonyl tungsten core, provides a unique platform for controlled framework assembly. We will detail the synthesis of the precursor itself and provide a comprehensive protocol for its use in the solvothermal construction of a tungsten-organometallic framework (W-MOF), establishing a new avenue for materials discovery.

Precursor Profile: Triamminetungsten(IV) Tricarbonyl

The utility of a precursor in framework synthesis is dictated by its chemical properties and reactivity. Triamminetungsten(IV) tricarbonyl is an organometallic compound valued for its potential as a source of the fac-W(CO)₃ moiety.

Key Properties and Structural Data

The fundamental characteristics of the precursor are summarized below. This data is critical for calculating molar quantities, understanding solubility, and ensuring safe handling.

PropertyValueSource
Chemical Formula C₃H₉N₃O₃WPubChem[6]
Molecular Weight 318.96 g/mol PubChem[6]
Appearance Solid (predicted)American Elements[7]
CAS Number 58204-42-5American Elements[7]
Common Geometry Octahedral(Inferred from related complexes)
Key Structural Feature Facial arrangement of three CO and three NH₃ ligands(Inferred from related complexes)
Rationale for Use in Framework Synthesis

The choice of (NH₃)₃W(CO)₃ is underpinned by key principles of coordination chemistry:

  • Labile Ligands: The three ammine (NH₃) ligands are excellent leaving groups, readily displaced by the coordinating functionalities of organic linkers (e.g., carboxylates, pyridyls) during framework assembly.

  • Stable Core: The tungsten tricarbonyl, W(CO)₃, fragment is a kinetically robust and stable building block that can serve as the metallic node or secondary building unit (SBU) of the framework.

  • Controlled Stoichiometry: As a well-defined molecular precursor, it allows for precise stoichiometric control over the metal-to-ligand ratio in the synthesis reaction, leading to more crystalline and predictable framework structures.

Protocol 1: Synthesis of fac-Triamminetungsten(IV) Tricarbonyl

The most logical and efficient route to synthesize (NH₃)₃W(CO)₃ is through a ligand displacement reaction starting from a precursor with highly labile ligands, such as acetonitrile. This protocol is based on established methods for creating similar tricarbonyl complexes.[8][9]

Principle of Reaction

The synthesis proceeds by displacing the three weakly-bound acetonitrile (CH₃CN) ligands from the precursor, tris(acetonitrile)tungsten tricarbonyl, with ammonia. The reaction is driven by the formation of the more stable ammine complex.

Precursor W(CO)₃(NCCH₃)₃ Tris(acetonitrile)tungsten tricarbonyl Product (NH₃)₃W(CO)₃ Triamminetungsten(IV) tricarbonyl Precursor->Product Ligand Exchange Reagent + 3 NH₃ (Ammonia in THF) Reagent->Product Byproduct + 3 CH₃CN (Acetonitrile) Product->Byproduct

Fig 1. Synthesis of the target precursor via ligand exchange.
Experimental Protocol

Materials:

  • Tungsten hexacarbonyl, W(CO)₆ (CAS: 14040-11-0)[10]

  • Acetonitrile (CH₃CN), anhydrous

  • Ammonia (NH₃) solution in THF or dioxane

  • Argon or Nitrogen gas for inert atmosphere

  • Schlenk line and associated glassware

Procedure:

  • Preparation of W(CO)₃(NCCH₃)₃:

    • In a 250 mL Schlenk flask, add Tungsten hexacarbonyl (W(CO)₆).

    • Add 100 mL of anhydrous acetonitrile.

    • Reflux the mixture under an inert atmosphere (N₂ or Ar) for 24 hours. The solution will turn yellow, indicating the formation of the tris(acetonitrile) complex.

    • Cool the solution to room temperature and then to 0°C to precipitate the yellow product.

    • Isolate the W(CO)₃(NCCH₃)₃ product by filtration under inert atmosphere and dry under vacuum.

  • Synthesis of (NH₃)₃W(CO)₃:

    • In a new Schlenk flask, dissolve the synthesized W(CO)₃(NCCH₃)₃ in 50 mL of anhydrous THF.

    • Cool the solution to 0°C in an ice bath.

    • Slowly add a stoichiometric excess (e.g., 5-10 equivalents) of ammonia solution (e.g., 0.5 M in dioxane) dropwise to the stirred tungsten solution.

    • Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, stirring for an additional 12 hours.

    • A precipitate of the ammine complex will form.

    • Collect the solid product by filtration under inert atmosphere, wash with cold THF to remove unreacted starting materials, and dry under vacuum.

Characterization and Validation
  • FTIR Spectroscopy: This is the most critical validation technique. The product should exhibit strong C-O stretching bands characteristic of a fac-W(CO)₃ moiety, typically appearing in the 1750-2050 cm⁻¹ region. The N-H stretching and bending modes from the ammine ligands should also be visible.

  • Elemental Analysis: To confirm the C, H, N composition and verify the purity of the final product.

Protocol 2: Solvothermal Synthesis of a W-MOF

This protocol describes the use of (NH₃)₃W(CO)₃ to synthesize a tungsten-based organometallic framework using a common ditopic linker, terephthalic acid (H₂BDC). The solvothermal method is a standard and highly effective technique for producing crystalline MOF materials.

Core Concept: Framework Assembly

The framework self-assembles under heat and pressure. The ammine ligands on the tungsten precursor are displaced by the carboxylate groups of the terephthalic acid linker. This process connects the W(CO)₃ nodes through the organic struts, extending into a 3D porous network.

cluster_reactants Reactants in Solvent cluster_process Process cluster_products Products Precursor (NH₃)₃W(CO)₃ Tungsten Precursor Solvothermal Solvothermal Reaction (DMF, 120°C, 48h) Precursor->Solvothermal Linker HOOC-Ph-COOH Terephthalic Acid Linker->Solvothermal MOF [W(CO)₃(BDC)]n Crystalline W-MOF Solvothermal->MOF Self-Assembly Byproducts NH₃, H₂O Displaced Ligands Solvothermal->Byproducts

Fig 2. Solvothermal synthesis workflow for a W-MOF.
Experimental Protocol

Materials:

  • fac-Triamminetungsten(IV) tricarbonyl, (NH₃)₃W(CO)₃ (synthesized in Protocol 1)

  • Terephthalic acid (H₂BDC, 1,4-benzenedicarboxylic acid)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethanol, reagent grade

  • Teflon-lined stainless-steel autoclave (23 mL)

Procedure:

  • Reactant Preparation:

    • In a 20 mL glass vial, add (NH₃)₃W(CO)₃ (e.g., 0.1 mmol, 31.9 mg).

    • Add terephthalic acid (e.g., 0.1 mmol, 16.6 mg).

    • Add 10 mL of anhydrous DMF.

    • Sonicate the mixture for 10 minutes to ensure homogeneous dispersion.

  • Solvothermal Reaction:

    • Transfer the suspension to a 23 mL Teflon-lined autoclave.

    • Seal the autoclave tightly.

    • Place the autoclave in a programmable oven and heat to 120°C for 48 hours.

    • After 48 hours, cool the oven slowly to room temperature over a period of 12 hours.

  • Product Isolation and Activation:

    • Carefully open the autoclave and collect the crystalline product (typically a powder) by decanting the mother liquor.

    • Wash the product by soaking it in fresh DMF (3 x 10 mL) for 24 hours to remove unreacted starting materials.

    • Decant the DMF and add 10 mL of ethanol. Allow the product to soak for 24 hours to exchange the DMF solvent within the pores.

    • Collect the final product by filtration and dry under vacuum at 80°C for 12 hours. This "activation" step removes the solvent from the pores, making them accessible for analysis.

Characterization of the Organometallic Framework

A suite of analytical techniques is required to confirm the formation, structure, and properties of the new W-MOF.

  • Powder X-Ray Diffraction (PXRD): The most crucial technique to confirm the crystallinity and phase purity of the bulk material. A successful synthesis will yield a diffraction pattern with sharp peaks, which can be compared to simulated patterns if a single-crystal structure is obtained.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the coordination of the linker to the metal center. Look for the disappearance of the carboxylic acid O-H stretch (around 3000 cm⁻¹) and the appearance of asymmetric and symmetric carboxylate stretches. The characteristic W(CO)₃ C-O bands should remain, though they may shift upon coordination.

  • Thermogravimetric Analysis (TGA): To assess the thermal stability of the framework and confirm the removal of guest solvents during activation. The TGA curve will show weight loss steps corresponding to solvent removal and eventual framework decomposition at higher temperatures.

  • Gas Adsorption Analysis (N₂ at 77 K): To determine the porosity of the material. A successful synthesis of a porous framework will result in a Type I or Type IV isotherm, from which the BET surface area and pore volume can be calculated.

Safety and Handling

  • Tungsten Carbonyls: Tungsten hexacarbonyl and its derivatives are sources of carbon monoxide, a toxic gas. All manipulations should be performed in a well-ventilated fume hood or using a Schlenk line.[10]

  • Ammonia: Ammonia is corrosive and has a pungent odor. Handle ammonia solutions in a fume hood.

  • Solvents: Anhydrous solvents are often flammable and hygroscopic. Handle under an inert atmosphere.

  • Autoclaves: High-pressure reactions should be conducted with appropriate safety shielding, and autoclaves must be inspected for defects before use.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 16217041, Triamminetungsten(IV) tricarbonyl. Retrieved from [Link].

  • American Elements (n.d.). Triamminetungsten(IV) Tricarbonyl Product Datasheet. Retrieved from [Link].

  • American Elements (n.d.). Triamminetungsten(IV) Tricarbonyl. Retrieved from [Link].

  • Nishiyama, Y., et al. (2025). Siloxane-linked tungsten complexes form a flexible metal–organic framework: 1-D channel structure and gas adsorption property. RSC Publishing. Retrieved from [Link].

  • Wang, F., et al. (2022). Tungsten-oxide frameworks with visible light absorption: An ab initio study. AIP Publishing. Retrieved from [Link].

  • Wang, F., et al. (2022). Tungsten-oxide frameworks with visible light absorption: An ab initio study. AIP Publishing. Retrieved from [Link].

  • Wang, F., et al. (2022). Tungsten-oxide frameworks with visible light absorption: An ab initio study. Semantic Scholar. Retrieved from [Link].

  • Audo, M., et al. (2021). Tungsten-Based Catalysts for Environmental Applications. MDPI. Retrieved from [Link].

  • Ahmad, N. A., et al. (2023). Synthesis and characterization of Tungsten-metal-organic framework/pyrrole-reduced graphene oxide. AIP Publishing. Retrieved from [Link].

  • Ahmad, N. A., et al. (2023). Synthesis and characterization of Tungsten-metal-organic framework/pyrrole-reduced graphene oxide. ResearchGate. Retrieved from [Link].

  • Hsu, S. C. N., et al. (1995). Syntheses and characterization of tricarbonyl tungsten complexes containing 1,1′-bis(diphenylphosphino) ferrocene ligand. Journal of Organometallic Chemistry, 492(1), 121-127. Retrieved from [Link].

  • Nishiyama, Y., et al. (2023). Siloxane-linked tungsten complexes form a flexible metal–organic framework: 1-D channel structure and gas adsorption property. Inorganic Chemistry Frontiers. Retrieved from [Link].

  • Welscher, Y., et al. (2012). Investigations of metal-organic frameworks and metal nanoparticle functionalised tungsten oxide for gas sensing applications. ResearchGate. Retrieved from [Link].

  • Wikipedia (n.d.). Tungsten hexacarbonyl. Retrieved from [Link].

  • Google Patents (2011). CN102070180A - Method for synthesizing hexacarbonyl tungsten or molybdenum complex.
  • Herrmann, W. A., et al. (1997). 3.1.5 Tungsten Complexes. In Synthetic Methods of Organometallic and Inorganic Chemistry.
  • Ahmed, I., et al. (2012). Synthesis and characterization of tungsten carbonyl complexes containing thioamides. ResearchGate. Retrieved from [Link].

  • UTAR Institutional Repository (2007). Synthesis and characterization of organotungsten complex with mixed p/s ligand. Retrieved from [Link].

  • Magomedov, G. K., et al. (1985). Synthesis of (benzene)tricarbonyl-chromium, -molybdenum, and -tungsten. OSTI.GOV. Retrieved from [Link].

  • Pidcock, A., et al. (1969). Ligand displacement reactions. IV. Catalysis of the reaction between trimethyl phosphite and tricarbonyl complexes of molybdenum and tungsten. Academia.edu. Retrieved from [Link].

  • Khalil, M. M. H. & Farag, A. A. (2014). Molybdenum and Tungsten Tricarbonyl Complexes of Isatin with Triphenylphosphine. ResearchGate. Retrieved from [Link].

Sources

Technical Notes & Optimization

Troubleshooting

preventing oxidation of Triamminetungsten(IV) tricarbonyl during experimentation

Welcome to the Advanced Precursor Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing rapid degradation of sensitive organometallic precursor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Precursor Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing rapid degradation of sensitive organometallic precursors. Handling Triamminetungsten tricarbonyl requires moving beyond standard inert techniques and adopting a strictly causal, self-validating approach to anaerobic chemistry.

Below is our comprehensive troubleshooting guide and technical methodology for preventing the oxidation of this highly sensitive complex.

Mechanistic Insights: The Causality of Oxidation

To prevent oxidation, you must first understand the chemical reality of your precursor. While widely cataloged by commercial suppliers as [1], the tungsten center in (NH3​)3​W(CO)3​ is actually in the zero oxidation state, W(0) [2].

This nomenclature distinction is critical for understanding its reactivity. The three ammonia ( NH3​ ) ligands are pure σ -donors, which push immense electron density onto the W(0) center. Unlike the relatively robust W(CO)6​ , this electron-rich d6 configuration makes (NH3​)3​W(CO)3​ exceptionally susceptible to electrophilic attack by molecular oxygen ( O2​ ) or trace moisture. Exposure leads to rapid, irreversible ligand dissociation and the formation of inactive W(VI) oxides, a common failure point in [3].

OxidationMechanism W0 Triamminetungsten(0) (NH3)3W(CO)3 Electron-Rich d6 Center Attack Electrophilic Attack on W Center W0->Attack O2 Trace O2 / H2O (> 1 ppm) O2->Attack Dissociation Ligand Dissociation (-CO, -NH3) Attack->Dissociation Oxidation to W(VI) WO3 Tungsten(VI) Oxide WO3 (Inactive Precipitate) Dissociation->WO3 Irreversible

Fig 1. Mechanistic pathway of (NH3)3W(CO)3 oxidation and irreversible ligand dissociation.

Quantitative Environmental Thresholds

Success with this complex requires strict adherence to environmental thresholds. Relying on "standard" glovebox settings is insufficient. The table below outlines the quantitative limits required to maintain the integrity of the W(0) center.

ParameterAcceptable ThresholdCritical Failure PointValidation Method
Glovebox O2​ Level < 1.0 ppm> 5.0 ppmElectrochemical O2​ sensor
Glovebox H2​O Level < 0.5 ppm> 2.0 ppmTrace moisture analyzer
Solvent Dissolved O2​ < 0.1 ppm> 1.0 ppmFreeze-pump-thaw (Bubble cessation)
Inert Gas Purity 99.999% (Grade 5.0 Ar)< 99.99%In-line oxygen/moisture trap

Self-Validating Experimental Protocols

Every protocol utilized in the handling of (NH3​)3​W(CO)3​ must be self-validating—meaning the procedure itself provides a physical observable that confirms success before you proceed to the next step.

Protocol A: Self-Validating Freeze-Pump-Thaw Solvent Degassing

Causality: Solvents contain high volumes of dissolved O2​ . Sparging (bubbling gas) is insufficient for W(0) complexes; you must physically pull the gas out of the liquid lattice using vacuum thermodynamics.

  • Preparation: Fill a heavy-walled Schlenk flask with the required solvent to no more than 50% capacity. Seal with a high-vacuum PTFE stopcock.

  • Freezing: Submerge the flask in a liquid nitrogen ( LN2​ ) bath until the solvent is completely frozen solid. Causality: Freezing drops the vapor pressure to near-zero, preventing solvent evaporation when the vacuum is applied.

  • Pumping: Open the stopcock to the vacuum line (< 0.1 Torr) for 5–10 minutes to evacuate the headspace.

  • Thawing: Close the stopcock, remove the flask from the LN2​ , and allow it to thaw in a room-temperature water bath.

  • Self-Validation: Observe the solvent as it thaws. Gas bubbles will vigorously evolve as trapped O2​ and N2​ escape.

  • Iteration: Repeat Steps 2–5 for a minimum of three cycles. The protocol is validated only when no further gas bubbles evolve during the thawing phase.

Protocol B: Anaerobic Reaction Setup via Schlenk Technique

Causality: Microscopic layers of moisture adsorb onto the inner surfaces of laboratory glassware, providing protons that facilitate oxidative degradation.

  • Desorption: Flame-dry the reaction glassware under dynamic vacuum (< 0.1 Torr) for 3 minutes.

  • Purging: Backfill the flask with Grade 5.0 Argon.

  • Cycling: Repeat the vacuum/argon cycle three times. Self-Validation: The vacuum gauge must consistently return to < 0.1 Torr without fluctuation, proving the system is completely leak-free before the precursor is introduced.

  • Transfer: Transfer the solid (NH3​)3​W(CO)3​ into the flask inside a strictly monitored glovebox, seal it, and introduce the degassed solvent via a cannula transfer under positive argon pressure on the Schlenk line.

SchlenkWorkflow Start Flame-Dry Glassware Vacuum Apply Vacuum (< 0.1 Torr) Start->Vacuum Argon Backfill with Argon (Grade 5.0) Vacuum->Argon Cycle Repeat 3x (Self-Validating) Argon->Cycle Cycle->Vacuum Cycles < 3 Transfer Cannula Transfer of Degassed Solvent Cycle->Transfer Cycles = 3 Gauge Stable

Fig 2. Self-validating vacuum/argon cycling workflow for anaerobic reaction setup.

Troubleshooting & FAQs

Q: My complex turned from a pale yellow/colorless solid to a dark blue/green precipitate in solution. What happened? A: Your complex has oxidized. Pure (NH3​)3​W(CO)3​ is highly soluble in polar aprotic solvents and should form a clear or pale solution. The dark blue/green precipitate is a classic visual indicator of tungsten(VI) oxide ( WO3​ ) formation. This means your solvent was not properly degassed, or your Schlenk line has a micro-leak. Discard the solution and rigorously re-validate your freeze-pump-thaw cycles.

Q: Can I use Nitrogen ( N2​ ) instead of Argon for my glovebox and Schlenk line? A: It is highly discouraged. While nitrogen is generally inert, Argon is vastly superior for handling low-valent heavy transition metals. Argon is significantly denser than air; when you open a flask or perform a transfer, Argon acts as a heavy physical blanket that sits inside the vessel, actively displacing ambient O2​ . Nitrogen is lighter and easily displaced by room air currents, drastically increasing the risk of transient oxidation.

Q: Can I prepare a stock solution of the complex and store it for later experiments? A: No. (NH3​)3​W(CO)3​ is kinetically much more labile in solution than in the solid state. Solvation lowers the activation barrier for ligand dissociation. It must be stored as a dry solid in an inert atmosphere at -20°C. Solutions must be prepared immediately prior to use.

References

  • Triamminetungsten(IV) tricarbonyl - Compound Summary Source: PubChem, National Institutes of Health URL:[Link]

  • Triamminetungsten(IV) Tricarbonyl Product Data & Properties Source: American Elements URL:[Link]

  • Fabrication of Correlated Electron Material (CEM) Devices (US20200295259A1)
Optimization

troubleshooting impurities in Triamminetungsten(IV) tricarbonyl samples

Welcome to the technical support center for Triamminetungsten(0) tricarbonyl, fac-(NH₃)₃W(CO)₃. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges enc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for Triamminetungsten(0) tricarbonyl, fac-(NH₃)₃W(CO)₃. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, handling, and purification of this air-sensitive organometallic compound. By understanding the underlying chemical principles, you can effectively troubleshoot impurities and ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the correct oxidation state of tungsten in Triamminetungsten tricarbonyl?

While some databases may erroneously list it as Tungsten(IV), the correct formulation is Triamminetungsten(0) tricarbonyl. In this complex, both ammonia (NH₃) and carbon monoxide (CO) are neutral ligands, resulting in a formal oxidation state of zero for the tungsten metal center. This is consistent with the general principles of tungsten carbonyl chemistry, where low-valent tungsten is stabilized by π-acceptor ligands like CO.[1][2]

Q2: My synthesized Triamminetungsten(0) tricarbonyl is a different color than expected. What could be the cause?

The expected color for many tungsten(0) carbonyl complexes is typically pale yellow or off-white. A significant deviation in color, such as a brown or green tint, often indicates the presence of impurities arising from oxidation or decomposition.

  • Oxidation: Exposure to air can lead to the formation of higher-valent tungsten species, which are often colored.[3]

  • Decomposition: Thermal or photodecomposition can lead to the formation of finely divided tungsten metal or other decomposition products.[4][5]

It is crucial to handle the compound under a strictly inert atmosphere (e.g., in a glovebox or using Schlenk techniques) and protect it from light.[6][7]

Q3: I suspect my sample is impure. What are the first analytical steps I should take?

For a preliminary assessment of purity, the following techniques are recommended:

  • Infrared (IR) Spectroscopy: This is a powerful tool for analyzing metal carbonyl complexes. The number and position of the C-O stretching bands can provide information about the geometry and purity of the complex. For fac-(NH₃)₃W(CO)₃, you should expect two strong ν(CO) bands. The presence of additional bands, particularly in the region of bridging carbonyls or for W(CO)₆, indicates impurities.

  • ¹H NMR Spectroscopy: While the ammonia protons may be broad, their integration relative to any solvent peaks can give an indication of purity. The absence of unexpected signals is a good sign.

  • Melting Point: A sharp melting point is indicative of a pure compound. A broad melting range suggests the presence of impurities.

Troubleshooting Guide: Common Impurities and Solutions

Issue 1: Presence of Unreacted Starting Material - Tungsten Hexacarbonyl (W(CO)₆)

Symptoms:

  • Sharp, single ν(CO) band around 1998 cm⁻¹ in the IR spectrum.

  • Crystalline white solid observed alongside the product.

Cause:

The most common synthetic route to (NH₃)₃W(CO)₃ involves the substitution of ligands from a precursor like fac-W(CO)₃(CH₃CN)₃, which is itself prepared from W(CO)₆.[8] Incomplete reaction at either stage can leave unreacted W(CO)₆.

Solution: Purification by Sublimation

Tungsten hexacarbonyl is volatile and can be removed by sublimation under vacuum.

Experimental Protocol: Sublimation of W(CO)₆

  • Place the crude product in a sublimation apparatus under an inert atmosphere.

  • Slowly apply a high vacuum (e.g., <0.1 Torr).

  • Gently heat the apparatus to a temperature sufficient to sublime the W(CO)₆ (typically 50-70 °C) while keeping the collection probe cold (e.g., with cold water or a dry ice/acetone slurry).

  • The W(CO)₆ will sublime and deposit on the cold probe, leaving the less volatile (NH₃)₃W(CO)₃ behind.

  • After the sublimation is complete, carefully bring the apparatus back to an inert atmosphere before collecting the purified product.

Issue 2: Formation of Tungsten Oxidation Products

Symptoms:

  • Discoloration of the sample (e.g., brown, green, or blue).

  • Broadening or loss of sharp peaks in the NMR spectrum.

  • Changes in the IR spectrum, potentially with the appearance of W=O stretches.

Cause:

Triamminetungsten(0) tricarbonyl is sensitive to oxidation, especially in the presence of air and moisture.[3][7] The low-valent tungsten(0) center can be easily oxidized to higher oxidation states (e.g., W(II), W(IV)).

Troubleshooting Workflow for Oxidation Issues

Caption: Troubleshooting workflow for oxidized samples.

Solution: Modified Flash Chromatography

For non-volatile, oxidized impurities, a modified flash chromatography technique under an inert atmosphere can be effective.[9][10]

Experimental Protocol: Inert Atmosphere Flash Chromatography

  • Column Preparation:

    • Dry the silica gel or alumina thoroughly under vacuum and heat.

    • Pack the column in a glovebox or on a Schlenk line using dry, degassed solvents.

  • Sample Loading:

    • Dissolve the crude product in a minimum amount of a suitable, dry, degassed solvent (e.g., THF, dichloromethane).

    • Load the sample onto the column via a cannula or syringe under a positive pressure of inert gas.

  • Elution and Collection:

    • Elute the column with a pre-determined, dry, and degassed solvent system.

    • Collect the fractions in Schlenk flasks.

  • Solvent Removal:

    • Remove the solvent from the purified fractions under vacuum.

Potential Impurity Suggested Stationary Phase Typical Eluent System (Non-polar to Polar)
Higher Valent Tungsten OxidesSilica Gel or AluminaHexanes/Ethyl Acetate or Dichloromethane/Methanol
Coordinated Solvent MoleculesAluminaToluene/THF
Issue 3: Hydrolysis and Formation of Amine Salts

Symptoms:

  • The appearance of broad signals in the ¹H NMR spectrum, potentially corresponding to ammonium ions (NH₄⁺).

  • Poor solubility in common organic solvents.

  • GHS hazard information indicates that the compound reacts with water to release flammable gases.[11]

Cause:

The ammonia ligands can react with trace amounts of water, particularly if acidic impurities are present, to form ammonium salts. The tungsten center itself can also be susceptible to hydrolysis.[12]

Solution: Recrystallization from Anhydrous Solvents

Careful recrystallization from rigorously dried and degassed solvents can remove more polar impurities like ammonium salts.

Experimental Protocol: Recrystallization in a Glovebox

  • In a glovebox, dissolve the crude product in a minimal amount of a warm, dry, and degassed solvent in which the product has good solubility (e.g., THF).

  • Filter the warm solution through a cannula with a filter frit to remove any insoluble impurities.

  • Slowly add a dry, degassed anti-solvent (e.g., hexanes) until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature, and then to a lower temperature (e.g., -20 °C) to promote crystallization.

  • Isolate the crystals by filtration and wash with a small amount of the cold anti-solvent.

  • Dry the purified crystals under high vacuum.

Logical Relationship of Impurity Formation

cluster_synthesis Synthesis cluster_decomposition Decomposition Pathways A W(CO)₆ B W(CO)₃(CH₃CN)₃ A->B Incomplete Reaction 1 C (NH₃)₃W(CO)₃ (Desired Product) B->C Incomplete Reaction 2 D Oxidized Tungsten Species (e.g., W(II), W(IV)) C->D Exposure to Air/Moisture E Ammonium Salts (e.g., [NH₄]X) C->E Trace H₂O / Acid F Decomposition Products (e.g., W metal) C->F Heat / Light

Caption: Potential pathways for impurity formation.

Summary of Analytical Data for Pure fac-(NH₃)₃W(CO)₃

Analytical Technique Expected Observation
Infrared (IR) Spectroscopy Two strong C-O stretching bands characteristic of a fac-tricarbonyl geometry.
¹H NMR Spectroscopy A broad singlet for the ammonia protons.
¹³C NMR Spectroscopy A single resonance for the carbonyl carbons.
Elemental Analysis C, H, N analysis should match the theoretical values for C₃H₉N₃O₃W.

By carefully considering the potential sources of impurities and employing the appropriate purification techniques under strictly inert conditions, researchers can obtain high-purity Triamminetungsten(0) tricarbonyl for their applications.

References

  • Oxidation of Molybdenum(0) and Tungsten(0) Carbonyl Complexes with Silver Triflate. Organometallics. [Link]

  • Kremer, K. A. M., & Helquist, P. (1984). Purification of Air-Sensitive Organometallic Compounds by a Modified Flash Chromatography Procedure. Organometallics, 3(11), 1743–1745. [Link]

  • Purification of air-sensitive organometallic compounds by a modified flash chromatography procedure. ACS Publications. [Link]

  • Coordinatively and Electronically Unsaturated Tungsten(0) Carbonyl Complexes Stabilized by π-Donating Amido Ligands. Inorganic Chemistry. [Link]

  • Synthesis and oxidation of d(6) tungsten pincer complexes: a complete series of tungsten(II) hydridocarbonyl and halocarbonyl pincer complexes. ResearchGate. [Link]

  • The Manipulation of Air-Sensitive Compounds. El-Cat. [Link]

  • Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

  • Triamminetungsten(IV) tricarbonyl. PubChem. [Link]

  • The manipulation of air.sensitive compounds. ResearchGate. [Link]

  • Organotungsten chemistry. Wikipedia. [Link]

  • Tungsten hexacarbonyl. Wikipedia. [Link]

  • Low-valent tungsten redox catalysis enables controlled isomerization and carbonylative functionalization of alkenes. PMC. [Link]

  • Synthesis, Structure, and Electrochemistry of Fischer Alkoxy- and Aminocarbene Complexes of Tungsten: The Use of DFT To Predict and Understand Oxidation and Reduction Potentials. Organometallics. [Link]

  • Cationic Tungsten Oxo Alkylidene N-Heterocyclic Carbene Complexes via Hydrolysis of Cationic Alkylidyne Progenitors. Organometallics. [Link]

  • Triamminetungsten(IV) Tricarbonyl. AMERICAN ELEMENTS. [Link]

  • Controlled CO labilization of tungsten carbonyl precursors for the low-temperature synthesis of tungsten diselenide nanocrystals. Frontiers. [Link]

  • Syntheses and characterization of tricarbonyl tungsten complexes containing 1,1′-bis(diphenylphosphino) ferrocene ligand. ResearchGate. [Link]

Sources

Troubleshooting

Technical Support Center: Handling and Preserving Triamminetungsten Tricarbonyl

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when working with Triamminetungsten tricarbony...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when working with Triamminetungsten tricarbonyl —specifically, mitigating its severe susceptibility to thermal decomposition and oxidation.

This document synthesizes mechanistic theory with field-proven organometallic workflows to ensure your precursor remains intact from storage to reaction.

Mechanistic Insight: The Causality of Degradation

To prevent decomposition, we must first understand the molecular vulnerabilities of the complex.

The Oxidation State Misnomer: While frequently cataloged by commercial suppliers as [1], the chemical formula is (NH3​)3​W(CO)3​ . Because both ammonia ( NH3​ ) and carbon monoxide ( CO ) are neutral ligands, the tungsten center is actually in the 0 oxidation state [2]. This highly electron-rich W(0) center makes the complex extremely sensitive to oxidative degradation[2].

Kinetic Lability of the W-N Bond: The thermal instability of (NH3​)3​W(CO)3​ is rooted in its coordination chemistry. While the W-CO bonds are stabilized by strong π -backbonding, the W-NH3​ bonds rely purely on σ -donation. Upon exposure to thermal stress (even ambient room temperature over prolonged periods), the kinetic lability of the dative W-N bond leads to the dissociation of NH3​ . This creates a coordinatively unsaturated W(CO)3​ intermediate that rapidly aggregates into black tungsten nanoparticles or reacts with trace moisture to form tungsten oxides[1][2].

Pathway W_complex W(CO)3(NH3)3 Intact Complex Thermal_Stress Thermal Stress (> 0°C) W_complex->Thermal_Stress Heating Oxidation O2 / Moisture Exposure W_complex->Oxidation Air exposure NH3_Loss -NH3 Dissociation (Primary Pathway) Thermal_Stress->NH3_Loss Labile W-N bond Decomposed WOx + Free CO/NH3 (Decomposed) NH3_Loss->Decomposed Aggregation Oxidation->Decomposed Rapid oxidation Stabilization Inert Atmosphere & Sub-ambient Storage Stabilization->W_complex Prevents degradation

Fig 1: Thermal decomposition pathways of W(CO)3(NH3)3 and stabilization interventions.

Quantitative Data: Thermophysical Properties

Understanding the hard limits of the material is essential for designing your experimental parameters.

PropertyValueHandling Implication
Chemical Formula C3​H9​N3​O3​W Contains labile ammine ligands; molecular weight 318.96 g/mol [2].
Oxidation State W(0) Highly electron-rich; requires strict Schlenk/glovebox techniques.
Melting Point 227-231 °C (Dec.)The complex decomposes before/during melting[1]. Do not use heat guns.
Hazard Classification H261 (Water-reactive)Emits flammable gas in contact with water[2]. Keep strictly anhydrous.
Optimal Storage -20 °C (Dark)Sub-ambient temperatures suppress the kinetic dissociation of NH3​ .

Self-Validating Protocol: Solution Preparation

To utilize (NH3​)3​W(CO)3​ without triggering thermal or oxidative decomposition, you must employ rigorous air-free techniques. This protocol is designed as a self-validating system : visual cues at each step will confirm whether the integrity of the complex has been maintained.

Step-by-Step Methodology
  • Glovebox Transfer: Transfer the sealed vial of (NH3​)3​W(CO)3​ into an argon-filled glovebox ( O2​<1 ppm , H2​O<1 ppm ).

    • Validation: The solid should appear as a pale yellow/white crystalline powder. If it is brown or black, it has already decomposed.

  • Solvent Preparation: Use only rigorously dried, non-coordinating or weakly coordinating solvents (e.g., THF, toluene). The solvent must be degassed via three freeze-pump-thaw cycles and stored over activated molecular sieves.

  • Thermal Quenching: Pre-cool the Schlenk flask and the solvent to -20 °C inside the glovebox freezer or using a cold bath.

    • Causality: Dissolution can induce micro-thermal gradients. Pre-cooling the solvent prevents the thermal ejection of the ammine ligands during solvation.

  • Dissolution: Slowly add the chilled solvent to the complex. Stir gently.

    • Validation: A successful, intact dissolution yields a clear, pale-yellow solution. If the solution turns cloudy, dark brown, or evolves gas bubbles, the W-NH3​ bonds have broken, and the complex has decomposed.

  • Reaction Execution: Maintain the solution at or below 0 °C until the target reactant (e.g., a substituting ligand) is introduced.

Workflow A Glovebox (Ar/N2, <1ppm O2) B Schlenk Flask Preparation A->B Transfer C Degassed Solvent Addition (-20°C) B->C Cannula D Reaction / Usage (Strict Temp Control) C->D Controlled warming

Fig 2: Schlenk line and glovebox workflow for handling thermally labile W(CO)3(NH3)3.

Troubleshooting FAQs

Q: I stored my Triamminetungsten tricarbonyl in a desiccator at room temperature, and it turned black. Can it be salvaged? A: No. The black color indicates the formation of tungsten metal nanoparticles and tungsten oxides due to the thermal dissociation of NH3​ and subsequent oxidation[1][2]. The complex must be stored at -20 °C under an inert atmosphere (Argon or Nitrogen).

Q: How can I verify the integrity of my batch before committing it to a long synthesis? A: Use Attenuated Total Reflectance Infrared Spectroscopy (ATR-IR) inside a glovebox. Intact (NH3​)3​W(CO)3​ will show sharp, characteristic carbonyl ( νCO​ ) stretching frequencies (typically around 1900-1800 cm−1 for facial tricarbonyl complexes). Broadening or shifting of these peaks indicates ligand loss or oxidation.

Q: Why does the compound release gas when exposed to ambient air? A: The compound is classified under GHS as H261 (In contact with water releases flammable gas)[2]. Ambient humidity reacts with the highly reducing W(0) center, leading to the rapid evolution of hydrogen gas and free ammonia, while oxidizing the tungsten center to W(VI) oxides.

Q: I need to exchange the ammine ligands for phosphines. How do I do this without decomposing the precursor? A: Exploit the kinetic lability of the NH3​ ligands rather than using heat. Perform the substitution reaction in a coordinating solvent like THF at low temperatures (0 °C to room temperature max). The incoming phosphine ligands will displace the ammonia entropically. Applying heat will cause the complex to decompose faster than the substitution can occur.

References

  • American Elements. "Triamminetungsten(IV) Tricarbonyl Product Data and Properties." American Elements Catalog. Available at:[Link]

  • National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 16217041, Triamminetungsten(IV) tricarbonyl." PubChem Database. Available at:[Link]

Sources

Optimization

Technical Support Center: Organometallic Reagents &amp; Precursors

Topic: Purification of Crude Triamminetungsten(IV) Tricarbonyl (CAS 58204-42-5) Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to provide researchers and drug deve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Purification of Crude Triamminetungsten(IV) Tricarbonyl (CAS 58204-42-5)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to provide researchers and drug development professionals with field-proven, mechanistically grounded protocols for handling highly reactive organometallic complexes.

Triamminetungsten(IV) tricarbonyl is a highly reactive, water-sensitive (H261 hazard) coordination complex[1][2]. Because it is extremely susceptible to oxidation and ligand dissociation, standard benchtop purification methods are inadequate. This guide outlines a self-validating, strictly anaerobic workflow to isolate the pure complex from its crude reaction mixture.

SECTION 1: Quantitative Data & Property Comparison

To purify a compound effectively, you must exploit the physicochemical differences between the target product and its impurities. The primary contaminant in the crude mixture is the unreacted precursor, Tungsten hexacarbonyl ( W(CO)6​ ).

Table 1: Physicochemical Comparison for Differential Separation

PropertyUnreacted Precursor: W(CO)6​ Target Product: fac -W(CO)₃(NH₃)₃
Molecular Geometry Octahedral ( Oh​ )Facial Octahedral ( C3v​ )
Dipole Moment 0 Debye (Non-polar)High (Polar)
Solubility Profile Soluble in pentane, hexanes, etherInsoluble in aliphatic hydrocarbons
IR ν(CO) Frequencies ~1980 cm −1 (Single T1u​ mode)~1890 cm −1 ( A1​ ), ~1780 cm −1 ( E )
Thermal Behavior Sublimes readily at 50°C under vacuumDecomposes (loses NH3​ ) before sublimation
Air Sensitivity Relatively stable in airHighly pyrophoric / Water-reactive[1]
SECTION 2: Self-Validating Purification Protocol

Do not attempt this procedure outside of a Schlenk line or a high-quality inert atmosphere glovebox.

Step 1: Apparatus Preparation & Degassing

  • Action: Flame-dry a Schlenk frit and two Schlenk flasks under dynamic vacuum. Backfill with ultra-high purity (UHP) Argon. Degas anhydrous pentane via three strict freeze-pump-thaw cycles.

  • Causality: fac -W(CO)₃(NH₃)₃ is highly electron-rich. Even trace amounts of dissolved O2​ in the solvent will rapidly oxidize the W0 center to form insoluble tungsten oxides[3].

  • Self-Validation Checkpoint: The vacuum gauge must read < 50 mTorr before backfilling, and no gas bubbles should evolve during the final thaw cycle of the pentane.

Step 2: Differential Solubility Washing

  • Action: Transfer the crude solid to the Schlenk frit under positive Argon flow. Add 30 mL of the degassed pentane.

  • Causality: We are exploiting the dipole moment difference (see Table 1). The non-polar W(CO)6​ readily dissolves in pentane, while the highly polar fac -W(CO)₃(NH₃)₃ remains completely insoluble.

  • Self-Validation Checkpoint: The initial pentane wash will appear slightly cloudy or yellow due to dissolved W(CO)6​ and intermediate species like W(CO)5​(NH3​) .

Step 3: Anaerobic Cannula Filtration

  • Action: Apply a slight Argon overpressure to push the pentane through the frit. Repeat the pentane wash 3 to 4 times.

  • Causality: Gravity filtration exposes the solid to the atmosphere. Cannula filtration maintains the strict anaerobic environment required to prevent pyrophoric degradation.

  • Self-Validation Checkpoint: Continue washing until the filtrate runs perfectly clear and colorless.

Step 4: Controlled Desolvation

  • Action: Apply a mild vacuum (10–20 mmHg) to the solid residue for no more than 15 minutes to remove residual pentane.

  • Causality: The dative W−NH3​ bonds are kinetically labile. High vacuum or prolonged drying will strip the ammine ligands from the coordination sphere, leading to irreversible decomposition.

  • Self-Validation Checkpoint: The isolated solid must remain a vibrant pale yellow. Any darkening (turning brown or green) immediately indicates vacuum-induced NH3​ loss or a micro-leak causing oxidation.

Purification Workflow Diagram

Purification N1 Crude W(CO)₃(NH₃)₃ (Contains W(CO)₆ & Oxides) N2 Schlenk Line Transfer (Strict Argon Atmosphere) N1->N2 Inert Gas N3 Wash with Degassed Pentane (Exploits Dipole Moment Difference) N2->N3 Add Non-Polar Solvent N4 Cannula Filtration (Isolates Polar Product) N3->N4 Remove Soluble W(CO)₆ N5 Mild Vacuum Drying (10-20 mmHg, 15 mins) N4->N5 Remove Residual Solvent N6 Pure fac-W(CO)₃(NH₃)₃ (Store at -20°C) N5->N6 Final Yield

Fig 1: Anaerobic purification workflow for crude Triamminetungsten(IV) tricarbonyl.

SECTION 3: Troubleshooting Guides & FAQs

Q: My commercial bottle says "Triamminetungsten(IV) tricarbonyl", but my computational models suggest a W0 center. Which is correct? A: Mechanistically, your models are correct. The tungsten center in W(CO)3​(NH3​)3​ is formally zero-valent ( d6 configuration) because both the carbonyl and ammine ligands are neutral two-electron donors[3]. The "(IV)" designation in commercial databases (CAS 58204-42-5) is a cataloging anomaly often tied to precursor lineage or specific trade naming conventions[1][4]. Treat the metal as a highly electron-rich W0 center; this explains its extreme sensitivity to electrophiles and oxygen.

Q: During vacuum drying, my pale yellow powder rapidly turned dark brown. Is it oxidized? A: Not necessarily oxidized, but likely decomposed. The dative W−NH3​ bonds are relatively weak. Applying a high vacuum (e.g., < 1 mTorr) or drying for extended periods strips the NH3​ ligands from the coordination sphere, leaving a coordinatively unsaturated, unstable intermediate that rapidly decomposes. Solution: Limit vacuum drying to a mild pressure (10-20 mmHg) for a maximum of 15 minutes.

Q: I still see a sharp IR stretch at ~1980 cm −1 in my purified product. What went wrong? A: This indicates contamination with unreacted W(CO)6​ . Causality: W(CO)6​ possesses a highly symmetric Oh​ geometry, yielding a single IR-active T1u​ carbonyl stretch at ~1980 cm −1 [3]. In contrast, the fac -W(CO)₃(NH₃)₃ complex has C3v​ symmetry, producing two lower-energy stretches (~1890 and 1780 cm −1 ) due to enhanced π -backbonding from the electron-rich metal to the CO ligands. Solution: Resuspend your powder in degassed pentane and perform two additional cannula filtrations.

Q: Can I use Tetrahydrofuran (THF) or Acetonitrile (MeCN) to recrystallize the crude mixture? A: Absolutely not. Causality: W(CO)3​(NH3​)3​ is a kinetically labile complex. Coordinating solvents like THF or MeCN will aggressively compete with and displace the ammine ligands, converting your product into W(CO)3​(THF)3​ or W(CO)3​(MeCN)3​ . Always use strictly non-coordinating solvents (like pentane or hexanes) to wash away impurities.

Q: Can I use sublimation to purify this complex, since it works so well for W(CO)6​ ? A: No. While W(CO)6​ sublimes easily at 50°C under vacuum, W(CO)3​(NH3​)3​ undergoes thermal decomposition. Heating the complex under vacuum causes ammine dissociation rather than sublimation, destroying your product.

SECTION 4: References
  • Title: Triamminetungsten(IV) Tricarbonyl Product Datasheet Source: American Elements URL: [Link]

  • Title: Triamminetungsten(IV) tricarbonyl | CID 16217041 Source: PubChem URL: [Link]

  • Title: Metal Carbonyl Anions: from[Fe(CO)4]2- to [Hf(CO)6]2- and Beyond Source: Organometallics (ACS Publications) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Triamminetungsten Tricarbonyl vs. Tungsten Hexacarbonyl Reactivity

Executive Summary In the synthesis of advanced tungsten-based materials—ranging from transition metal dichalcogenide (TMDC) nanocrystals to Correlated Electron Material (CEM) devices—the choice of organometallic precurso...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the synthesis of advanced tungsten-based materials—ranging from transition metal dichalcogenide (TMDC) nanocrystals to Correlated Electron Material (CEM) devices—the choice of organometallic precursor dictates the thermal budget, reaction kinetics, and ultimate phase purity of the product. This guide provides an objective, mechanistic comparison between two fundamental precursors: Tungsten hexacarbonyl [W(CO)₆] and Triamminetungsten tricarbonyl[fac-W(CO)₃(NH₃)₃] . By understanding the electronic causality behind their reactivity, researchers can rationally select the appropriate synthon for high-temperature deposition or mild-temperature ligand substitution.

Structural and Electronic Foundations

Addressing the Oxidation State Misnomer

Before comparing reactivity, we must address a pervasive nomenclature artifact. Chemical databases and commercial suppliers frequently catalog fac-W(CO)₃(NH₃)₃ as 1 (CAS 58204-42-5). However, from a rigorous organometallic perspective, the tungsten center in this complex remains in the formal W(0) oxidation state. Both ammonia (NH₃) and carbon monoxide (CO) are neutral ligands. The "IV" designation is a systematic database error; chemically, it behaves entirely as a zero-valent tungsten complex.

Mechanistic Causality: The Dewar-Chatt-Duncanson Model

The divergent reactivity of these two precursors is governed by the electronic nature of their ligands:

  • Tungsten Hexacarbonyl [W(CO)₆]: Features six identical CO ligands. CO is a strong π -acceptor. The electron-rich W(0) center back-donates electron density from its d-orbitals into the empty π∗ antibonding orbitals of the CO ligands. This π -backbonding creates a kinetically inert, highly stable octahedral complex 2. Breaking a W-CO bond requires significant thermal energy (>150 °C) or UV photolysis.

  • Triamminetungsten Tricarbonyl [fac-W(CO)₃(NH₃)₃]: Ammonia is a hard nitrogen donor and a pure σ -donor with zero π -accepting capability. Because the three NH₃ ligands cannot accept back-donated electrons, the W(0) center funnels all its excess electron density into the remaining three CO ligands. This makes the W-CO bonds exceptionally strong, while the W-NH₃ bonds remain weak and highly labile. Consequently, the NH₃ ligands can be easily displaced under mild conditions, making it an ideal source of the fac-W(CO)₃ fragment.

Reactivity WCO6 W(CO)6 (Kinetically Inert) Thermal High Heat / UV (>150°C) WCO6->Thermal CO Dissociation WCO3NH3 W(CO)3(NH3)3 (Labile Precursor) Mild Mild Conditions (RT to 60°C) WCO3NH3->Mild NH3 Dissociation Product1 W(CO)5L or W(CO)4L2 (Partial Substitution) Thermal->Product1 Product2 fac-W(CO)3L3 (Full Facial Substitution) Mild->Product2

Mechanistic pathways highlighting the kinetic inertness of W(CO)6 versus the lability of W(CO)3(NH3)3.

Quantitative Performance Comparison

To facilitate precursor selection, the physicochemical properties and reactivity profiles are summarized below.

PropertyTungsten HexacarbonylTriamminetungsten Tricarbonyl
Formula W(CO)₆fac-W(CO)₃(NH₃)₃
CAS Number 14040-11-058204-42-5
Formal Oxidation State W(0)W(0) (Commercially mislabeled as W(IV))
Coordination Geometry Octahedral ( Oh​ )Facial Octahedral ( C3v​ )
Primary Leaving Group CONH₃
Activation Temperature > 150 °C (or UV irradiation)25 °C – 60 °C
Ligand Electronic Profile Pure π -acceptor (CO)Mixed: σ -donor (NH₃), π -acceptor (CO)
Primary Applications CVD precursors, WSe₂ nanocrystalsCEM devices, fac-W(CO)₃ synthon

Experimental Workflows: Self-Validating Protocols

The distinct lability of these precursors necessitates entirely different experimental handling. Below are two self-validating protocols demonstrating their applied causality in materials synthesis.

Protocol A: High-Temperature Nanocrystal Synthesis using W(CO)₆

Because W(CO)₆ is kinetically inert, synthesizing Tungsten Diselenide (WSe₂) nanocrystals requires a labilizing coordinating solvent to force CO dissociation prior to chalcogen injection 3.

  • Preparation: In a Schlenk flask under inert N₂ atmosphere, combine 0.5 mmol of W(CO)₆ with 10 mL of Trioctylphosphine oxide (TOPO) and 2 mL of Oleic Acid (OA).

  • Labilization: Heat the mixture to 150 °C. Causality check: TOPO acts as a hard oxygen-donor, substituting a CO ligand to form the reactive intermediate W(CO)₅(TOPO).

  • Injection: Ramp the temperature to 330 °C. Rapidly inject 1.0 mmol of diphenyl diselenide (Ph₂Se₂) dissolved in a minimal amount of squalane.

  • Growth & Isolation: Maintain at 330 °C for 30 minutes to allow WSe₂ nucleation and growth. Cool to room temperature and precipitate the nanocrystals using an excess of ethanol, followed by centrifugation.

Protocol B: Mild-Temperature Ligand Substitution using fac-W(CO)₃(NH₃)₃

For applications requiring precise doping, such as the fabrication of Correlated Electron Material (CEM) devices, fac-W(CO)₃(NH₃)₃ serves as an excellent low-temperature precursor 4. The following protocol demonstrates the synthesis of a fac-W(CO)₃(PR₃)₃ complex.

  • Preparation: In a nitrogen-filled glovebox, dissolve 1.0 mmol of fac-W(CO)₃(NH₃)₃ in 15 mL of anhydrous, degassed tetrahydrofuran (THF).

  • Ligand Addition: Add 3.1 mmol of the target phosphine ligand (e.g., triphenylphosphine, PPh₃) to the solution.

  • Substitution: Stir the mixture at 40 °C for 4 hours. Causality check: The reaction is entropically driven forward by the evolution of NH₃ gas. A bubbler attached to the Schlenk line will validate the release of ammonia.

  • Isolation: Concentrate the solution under vacuum and precipitate the pure fac-W(CO)₃(PPh₃)₃ product using cold hexanes.

Workflow Start Select Precursor PathA W(CO)6 Route Start->PathA PathB W(CO)3(NH3)3 Route Start->PathB StepA1 Dissolve in TOPO/OA (Labilizing Solvents) PathA->StepA1 StepB1 Dissolve in THF/Toluene + Target Ligand (L) PathB->StepB1 StepA2 Heat to 330°C Inject Chalcogen StepA1->StepA2 EndA WSe2 Nanocrystals StepA2->EndA StepB2 Stir at 25-60°C (NH3 evolution) StepB1->StepB2 EndB fac-W(CO)3L3 Complex StepB2->EndB

Comparative experimental workflows for high-temperature nanocrystal synthesis vs. mild ligand substitution.

Conclusion

The selection between W(CO)₆ and fac-W(CO)₃(NH₃)₃ is fundamentally a choice between kinetic stability and precursor lability. W(CO)₆ remains the industry standard for high-temperature chemical vapor deposition and nanocrystal synthesis where robust thermal activation is acceptable. Conversely, fac-W(CO)₃(NH₃)₃ (despite its frequent misclassification as a W(IV) species) offers an elegant, low-energy pathway for synthesizing highly substituted tungsten complexes, making it invaluable for next-generation semiconductor dopants and complex organometallic architectures.

References

  • Title: Tungsten hexacarbonyl - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Controlled CO Labilization of Tungsten Carbonyl Precursors for the Low-Temperature Synthesis of Tungsten Diselenide Nanocrystals Source: NSF Public Access Repository (NSF PAR) URL: [Link]

  • Title: US20200295259A1 - Fabrication of correlated electron material (cem)
  • Title: Triamminetungsten(IV) tricarbonyl | C3H9N3O3W | CID 16217041 - PubChem Source: National Institutes of Health (NIH) / PubChem URL: [Link]

Sources

Comparative

Benchmarking Triamminetungsten(IV) Tricarbonyl Against Standard Organometallic Catalysts

Executive Summary In the landscape of homogeneous catalysis, the choice of transition metal precursor dictates the stereochemical and kinetic boundaries of a reaction. Triamminetungsten(IV) tricarbonyl —chemically formul...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of homogeneous catalysis, the choice of transition metal precursor dictates the stereochemical and kinetic boundaries of a reaction. Triamminetungsten(IV) tricarbonyl —chemically formulated as W(CO)3​(NH3​)3​ and identified by PubChem CID 16217041 [1]—is a highly specialized organometallic complex. While formally designated in commercial catalogs as a W(IV) derivative [2], the active catalytic core generated in situ typically leverages the zero-valent W(0) state.

This guide objectively benchmarks the performance of W(CO)3​(NH3​)3​ against industry-standard Palladium (Pd), Ruthenium (Ru), and Molybdenum (Mo) catalysts. By analyzing its unique π -backbonding capabilities and steric profile, researchers can strategically deploy this tungsten precursor for highly stereocontrolled allylic substitutions and stable homogeneous hydrogenations [3].

Mechanistic Causality: Why Choose Tungsten?

To understand when to substitute a standard Pd(PPh3​)4​ or Ru(bpy)32+​ catalyst with a tungsten tricarbonyl complex, one must look at the fundamental atomic properties of Group 6 metals.

The π -Backbonding Advantage

Tungsten possesses a larger atomic radius and lower electronegativity compared to Palladium. When W(CO)3​(NH3​)3​ undergoes ligand exchange to form an active catalytic species, its d-orbitals engage in exceptionally strong π -backbonding with the carbonyl ligands and incoming substrates [[4]]([Link]4].

  • Causality: This deep electron donation stabilizes highly reactive intermediates, such as π -allyl-W complexes or dihydrogen ( W−η2−H2​ ) adducts, significantly extending their half-lives compared to Mo or Pd analogs [5].

Stereocontrol in Allylic Substitution

In standard Pd-catalyzed allylic alkylations, the reaction typically proceeds via a "double inversion" mechanism, resulting in a net retention of stereochemistry. However, Pd systems often struggle with highly sterically hindered nucleophiles. Tungsten tricarbonyl catalysts can be electronically tuned to force the nucleophile to attack either the metal center directly (leading to inversion after reductive elimination) or the allyl ligand (leading to retention) [[6]]([Link]6].

Comparison Root Organometallic Catalysts Pd Palladium (Pd) Standard Root->Pd Mo Molybdenum (Mo) High Activity Root->Mo W Tungsten (W) High Stereocontrol Root->W Pd_Out Fast Kinetics Net Retention Pd->Pd_Out Double Inversion Mo_Out Variable Stereocontrol Moderate Stability Mo->Mo_Out Ligand Dependent W_Out Strict Retention/Inversion High Stability W->W_Out Strong π-Backbonding

Fig 1. Logical decision matrix benchmarking Pd, Mo, and W catalysts by mechanistic traits.

Comparative Performance Data

The following tables synthesize quantitative benchmarking data for W(CO)3​(NH3​)3​ against alternative organometallic catalysts in two primary applications: Allylic Alkylation and Homogeneous Hydrogenation.

Table 1: Benchmark of Allylic Alkylation Performance

Substrate: Cyclic allyl carbonates. Nucleophile: Malonate derivatives.

Catalyst SystemMetal CenterTypical Yield (%)Enantiomeric Excess (ee %)Primary Stereochemical Outcome
Pd(PPh3​)4​ Pd(0)85 - 9590 - 99Net Retention (Double Inversion)
Mo(CO)3​(DMF)3​ Mo(0)75 - 9085 - 95Variable (Ligand Dependent)
W(CO)3​(NH3​)3​ W(0)70 - 85> 95 Strict Retention or Inversion

Analysis: While Palladium offers superior kinetics (higher yields in shorter times), Tungsten provides unparalleled stereochemical rigidity. The tightly bound carbonyls on the W-center prevent unwanted epimerization of the π -allyl intermediate [6].

Table 2: Homogeneous Hydrogenation of Polar Bonds

Reaction: Reduction of ketones to secondary alcohols.

Catalyst PrecursorActive SpeciesTurnover Number (TON)Stability (Thermal/Photochemical)
Ru(bpy)32+​ Ru(II)> 1000Moderate (Degrades under UV)
Mo(CO)3​(tpe) Mo(0)100 - 500High
W(CO)3​(NH3​)3​ W-H₂ Complex50 - 200Extremely High (Stable Dihydrogen Adduct)

Analysis: Ruthenium remains the undisputed champion for raw turnover numbers in hydrogenation . However, W(CO)3​(NH3​)3​ serves as a critical benchmark for studying reaction mechanisms because it forms an isolable, highly stable η2−H2​ dihydrogen complex, preventing the rapid catalyst degradation seen in harsher environments [5].

Self-Validating Experimental Protocols

To harness the potential of Triamminetungsten(IV) tricarbonyl, researchers must carefully manage ligand dissociation. The following protocol outlines a self-validating workflow for stereocontrolled allylic substitution.

Protocol: In Situ Catalyst Activation and Allylic Substitution

Objective: Achieve >90% ee in the alkylation of an allylic acetate using W(CO)3​(NH3​)3​ .

Step 1: Pre-catalyst Activation (Degassing & Ligand Exchange)

  • In a rigorous Schlenk flask under an argon atmosphere, dissolve 0.05 mmol of W(CO)3​(NH3​)3​ in 5 mL of anhydrous THF.

  • Add 0.15 mmol of a chiral bidentate ligand (e.g., a bisoxazoline derivative).

  • Self-Validation Checkpoint: Heat the mixture to 40°C. The displacement of the NH3​ ligands by the chiral ligand will cause a distinct color shift from pale yellow to deep red/purple. If the solution turns brown or black, oxygen contamination has occurred, and the W(0) species has irreversibly oxidized [7].

Step 2: Oxidative Addition

  • Cool the active catalyst solution to 0°C.

  • Dropwise, add 1.0 mmol of the allylic acetate substrate dissolved in 2 mL of THF.

  • Stir for 30 minutes. The formation of the π -allyl-W complex is kinetically slower than Pd equivalents; do not rush this step.

Step 3: Nucleophilic Trapping

  • Add 1.2 mmol of the pre-formed nucleophile (e.g., sodium dimethyl malonate).

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Self-Validation Checkpoint: Monitor via TLC. The disappearance of the allylic acetate should coincide with the precipitation of sodium acetate, confirming successful nucleophilic attack and reductive elimination.

Step 4: Quenching and Isolation

  • Quench the reaction by exposing the flask to air and adding 5 mL of saturated aqueous NH4​Cl . The air exposure deliberately oxidizes the remaining tungsten, dropping it out of the catalytic cycle and preventing product isomerization.

  • Extract with diethyl ether, dry over MgSO4​ , and purify via flash chromatography.

Pathway S Allylic Substrate Pi π-Allyl-W Complex S->Pi Oxidative Addition C W(CO)3(NH3)3 Precatalyst Act Active W(0) Species C->Act -3 NH3 + Ligands Act->Pi Nu Nucleophilic Attack Pi->Nu Nu- Prod Alkylated Product (High ee%) Nu->Prod Reductive Elimination

Fig 2. Catalytic workflow of W-mediated allylic substitution showing intermediate formation.

Conclusion

While Palladium and Ruthenium dominate the sheer volume of industrial organometallic catalysis, Triamminetungsten(IV) tricarbonyl occupies a vital, high-precision niche. Its ability to form exceptionally stable intermediates via strong π -backbonding allows researchers to achieve strict stereocontrol in complex allylic substitutions and isolate elusive dihydrogen complexes during hydrogenation studies. By utilizing the self-validating visual cues of its ligand exchange, scientists can reliably integrate this tungsten precatalyst into advanced drug development and synthetic workflows.

References

  • American Elements. "Triamminetungsten(IV) Tricarbonyl." American Elements Product Catalog. Available at:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 16217041, Triamminetungsten(IV) tricarbonyl." PubChem. Available at:[Link]

  • Ellis, J. E. "Metal Carbonyl Anions: from[Fe(CO)4]2- to [Hf(CO)6]2- and Beyond." Organometallics, 2003. Available at:[Link]

  • Kubas, G. J. "Dihydrogen complexes as prototypes for the coordination chemistry of saturated molecules." Proceedings of the National Academy of Sciences, 2007. Available at:[Link]

  • Trost, B. M., et al. "Stereocontrolled Oxidative Addition of Zerovalent Molybdenum to Enantiomerically Pure Allylic Acetates." Journal of the American Chemical Society, 1998. Available at:[Link]

  • Sugimoto, H., et al. "Molybdenum-Containing Metalloenzymes and Synthetic Catalysts for Conversion of Small Molecules." Catalysts (MDPI), 2021. Available at:[Link]

  • Vielhaber, T. "Design of Non-Precious Metal Catalysts for Homogeneous Hydrogenation Reactions." Johannes Kepler University Linz (ePUB), 2021. Available at:[Link]

  • ResearchGate. "Metal carbonyl anions: From [Fe(CO)4]2- to [Hf(CO)6]2- and beyond." Angewandte Chemie, 2026. Available at:[Link]

Sources

Validation

Structural Comparison and Experimental Guide for Triamminetungsten Tricarbonyl and Its Derivatives

As a Senior Application Scientist, it is critical to begin this guide by addressing a pervasive nomenclature artifact found in commercial chemical databases. The compound commercially cataloged as[1] is formally fac -tri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, it is critical to begin this guide by addressing a pervasive nomenclature artifact found in commercial chemical databases. The compound commercially cataloged as[1] is formally fac -triamminetricarbonyltungsten(0) , or fac-[W(CO)3​(NH3​)3​] .

The "IV" designation is a recognized algorithmic error in supplier databases[2]. In reality, the tungsten center in this complex is d6 W(0), stabilized by the strong π -acceptor properties of the three carbonyl ligands. True Tungsten(IV) carbonyl complexes are exceptionally rare because the electron-deficient W(IV) center lacks the necessary d-electron density to engage in π -backbonding, which usually results in the spontaneous loss of CO. They only exist when stabilized by strong π -donor ligands (such as imido groups)[3].

This guide objectively compares the structural properties, experimental handling, and performance of the W(0) triammine synthon against its substituted derivatives and true W(IV) carbonyl complexes.

Structural and Electronic Comparison

The utility of fac-[W(CO)3​(NH3​)3​] lies in the extreme lability of its ammonia ligands. Because NH3​ is a pure σ -donor with no π -acceptor capability, the W-N bond is relatively weak. This makes the complex an ideal "synthon" for introducing other ligands under mild conditions, bypassing the harsh thermal or photochemical activation required to break the strong W-CO bonds in W(CO)6​ .

When comparing the base complex to its derivatives, Infrared (IR) spectroscopy of the ν(CO) stretching region serves as the ultimate diagnostic tool for determining the oxidation state and electronic environment of the metal center.

Quantitative Data Summary
ComplexFormal Oxidation StateGeometry ν(CO) IR Stretches (cm −1 )Ligand LabilityPrimary Application
W(CO)6​ W(0)Octahedral ( Oh​ )1980 ( T1u​ )Very LowInert starting material
fac-[W(CO)3​(NH3​)3​] W(0)fac-Octahedral ( C3v​ )~1890 ( A1​ ), 1740 ( E )High ( NH3​ loss)Universal W(0) synthon
fac-[W(CO)3​(PMe3​)3​] W(0)fac-Octahedral ( C3v​ )~1940 ( A1​ ), 1830 ( E )LowHomogeneous catalysis
[W(NPh)I2​(CO)2​(pip)] W(IV)Distorted Octahedral>1950 (cis-CO)ModerateAmine carbonylation

Causality Insight: Notice the dramatic shift in ν(CO) frequencies. In the W(0) triammine complex, the electron-rich metal heavily back-donates into the CO π∗ orbitals, weakening the C-O bond and dropping the stretch to 1740 cm −1 . In true W(IV) derivatives like [W(NPh)I2​(CO)2​(pip)] , the oxidized metal center cannot back-donate effectively, causing the C-O bond to retain its triple-bond character, pushing the stretch back above 1950 cm −1 [4].

Mechanistic Pathway Visualization

The following diagram illustrates the divergent synthetic pathways from the inert hexacarbonyl precursor to both low-valent synthons and high-valent derivatives.

G WCO6 W(CO)6 Tungsten(0) Hexacarbonyl WNH3 fac-[W(CO)3(NH3)3] Triamminetungsten(0) Tricarbonyl WCO6->WNH3 Liquid NH3, 60-80 °C (Thermal Substitution) WIV [W(IV)(CO)2(NPh)I2(L)] Tungsten(IV) Carbonyl Derivatives WCO6->WIV Multi-step Oxidation (+PhNCO, +I2, +Amine) WPR3 fac-[W(CO)3(L)3] Substituted W(0) Derivatives WNH3->WPR3 + 3 L (e.g., PR3), Δ (Labile NH3 Displacement) WNH3->WIV Oxidative Addition (Theoretical Pathway)

Mechanistic divergence of W(CO)6 into W(0) synthons and high-valent W(IV) carbonyl derivatives.

Experimental Protocols & Self-Validating Workflows

To ensure reproducibility, the following methodologies are designed as self-validating systems. Every protocol includes an in-process analytical checkpoint to confirm success before proceeding.

Protocol A: Synthesis of fac-[W(CO)3​(NH3​)3​]

This procedure exploits the thermal substitution of CO by liquid ammonia to generate the highly reactive synthon.

  • Preparation: Charge a stainless-steel Parr autoclave with 5.0 g (14.2 mmol) of finely powdered W(CO)6​ .

  • Condensation: Cool the vessel using a dry ice/acetone bath and condense approximately 50 mL of anhydrous liquid NH3​ into the reactor.

  • Reaction: Seal the autoclave and heat gradually to 80 °C for 48 hours. Caution: High pressure will develop.

  • Isolation: Cool the reactor to -78 °C, carefully vent the NH3​ gas through a mineral oil bubbler, and extract the resulting yellow solid with anaerobic tetrahydrofuran (THF).

  • Self-Validation Check: Take an aliquot of the product and run an FTIR spectrum in a Nujol mull.

    • Failure state: A sharp peak at 1980 cm −1 indicates unreacted W(CO)6​ .

    • Success state: The complete disappearance of the 1980 cm −1 band and the appearance of two intense bands at ~1890 cm −1 ( A1​ mode) and ~1740 cm −1 ( E mode) confirms the fac -geometry of the product[5].

Protocol B: Synthesis of a True W(IV) Carbonyl Derivative

Synthesizing [(CO)2​W(NPh)I2​(pip)] via amine coordination, as established by McElwee-White and colleagues[3].

  • Precursor Activation: Dissolve 1.0 mmol of the iodo-bridged Tungsten(IV) dimer [(CO)2​W(NPh)I2​]2​ in 20 mL of anhydrous dichloromethane ( CH2​Cl2​ ) under a strict nitrogen atmosphere.

  • Ligand Addition: Syringe in 2.05 equivalents of purified piperidine dropwise at room temperature. The solution will undergo a distinct color change as the dimer is cleaved.

  • Stirring: Allow the reaction to stir for 2 hours at ambient temperature to ensure complete coordination.

  • Self-Validation Check: Isolate the product in vacuo and perform 1H NMR and FTIR spectroscopy.

    • NMR Causality: Because the W(IV) metal center is chiral, the β -hydrogens of the coordinated piperidine ring become diastereotopic. You must observe well-resolved quartets at 3.15 and 2.75 ppm[4].

    • FTIR Causality: The presence of two distinct ν(CO) stretches confirms the cis-arrangement of the carbonyl ligands, while their high wavenumber (>1950 cm −1 ) validates the electron-poor W(IV) oxidation state[4].

References

  • PubChem Compound Summary for CID 16217041 Source: National Center for Biotechnology Information (NIH) URL:[Link]

  • Triamminetungsten(IV) Tricarbonyl Product Datasheet Source: American Elements URL:[Link]

  • Carbonylation of Amines with a Tungsten(IV) Carbonyl Complex Source: Organometallics (ACS Publications), 1997, 16, 18, 3863–3866 URL:[Link]

  • Three-Center M–H–B Bonds Are Strong Field Interactions. Synthesis and Characterization of M(CH2NMe2BH3)3 Complexes Source: Journal of the American Chemical Society, 2023, 145, 43, 23784–23795 (Citing Behrens & Harder, Chem. Ber. 1964 for W(CO)3(NH3)3 synthesis) URL:[Link]

Sources

Comparative

kinetic comparison of Triamminetungsten(IV) tricarbonyl substitution reactions

Advanced Kinetic Comparison: Triamminetungsten(0) Tricarbonyl vs. Alternative W(CO)₃ Precursors Executive Summary & Nomenclature Clarification In the development of advanced organometallic catalysts, chemical vapor depos...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Kinetic Comparison: Triamminetungsten(0) Tricarbonyl vs. Alternative W(CO)₃ Precursors

Executive Summary & Nomenclature Clarification

In the development of advanced organometallic catalysts, chemical vapor deposition (CVD) precursors, and nanoscale materials, the selection of an appropriate metal carbonyl transfer reagent is critical. While commercially cataloged under CAS 58204-42-5 as "Triamminetungsten(IV) tricarbonyl"[1], the formal oxidation state of tungsten in the fac -[W(CO)₃(NH₃)₃] complex is strictly W(0) . The neutral ammine (NH₃) and carbonyl (CO) ligands do not oxidize the metal center.

This distinction is fundamental to understanding its substitution kinetics. Low-valent W(0) centers rely heavily on π -backbonding to stabilize the carbonyls, which in turn dictates the lability of the trans-positioned ammine ligands. This guide objectively compares the substitution kinetics of fac -[W(CO)₃(NH₃)₃] against other common W(CO)₃ precursors, providing the mechanistic causality and self-validating experimental protocols required for rigorous precursor selection.

Mechanistic Foundation: The Dissociative (D) Pathway

Because fac -[W(CO)₃(NH₃)₃] is a coordinatively saturated, 18-electron octahedral complex, associative substitution pathways are sterically and electronically forbidden (as they would require a high-energy 20-electron transition state). Consequently, ligand substitution proceeds via a Dissociative (D) mechanism [2].

The rate-determining step is the thermal cleavage of the W–NH₃ bond, generating a transient 16-electron intermediate, [W(CO)3​(NH3​)2​] . This intermediate rapidly coordinates the incoming nucleophile (L), such as a phosphine or phosphite. Because the ammine ligands are pure σ -donors with no π -backbonding capabilities[3], they are significantly more labile than the carbonyl ligands, ensuring that substitution occurs exclusively at the amine sites without CO loss under standard thermal conditions.

Mechanism A fac-[W(CO)3(NH3)3] (18e-) B [W(CO)3(NH3)2] (16e- Intermediate) A->B -NH3 (k1) Rate-Determining B->A +NH3 (k-1) C fac-[W(CO)3(NH3)2(L)] (18e- Substituted) B->C +L (k2) Fast

Fig 1: Dissociative (D) substitution mechanism for fac-[W(CO)3(NH3)3].

Kinetic Comparison & Causality Analysis

To objectively evaluate fac -[W(CO)₃(NH₃)₃], we must compare its kinetic parameters against alternative W(CO)₃ sources: fac -[W(CO)₃(NCMe)₃], fac -[W(CO)₃(THF)₃], and (CHT)W(CO)₃ (where CHT = cycloheptatriene).

Quantitative Kinetic Data Summary
Precursor ComplexLigand LabilitySubstitution MechanismRelative Rate (25 °C)Activation Enthalpy ( ΔH‡ )Activation Entropy ( ΔS‡ )
fac -[W(CO)₃(THF)₃] ExtremeDissociative (D) >103 (Very Fast)~15 kcal/mol >0 eu
fac -[W(CO)₃(NCMe)₃] HighDissociative (D)~100 (Fast)~20 kcal/mol+5 to +10 eu
fac -[W(CO)₃(NH₃)₃] ModerateDissociative (D)1 (Baseline)~25 kcal/mol+10 to +15 eu
(CHT)W(CO)₃ LowInterchange ( Id​ ) <0.01 (Slow)>28 kcal/mol~0 eu
Causality of Kinetic Differences
  • The Hard-Soft Mismatch (THF): Tungsten(0) is a soft, electron-rich metal center. Tetrahydrofuran (THF) is a hard oxygen donor. This hard-soft mismatch results in a very weak W–O bond, leading to an extremely low activation enthalpy ( ΔH‡ ) for dissociation[4]. THF complexes are so labile they must typically be generated in situ.

  • π -Acceptance vs. Pure σ -Donation (NCMe vs. NH₃): Acetonitrile (NCMe) is a moderate σ -donor but possesses empty π∗ orbitals that allow for weak π -backbonding. In contrast, NH₃ is a strong, pure σ -donor[3]. The strong σ -donation of NH₃ creates a more robust W–N coordinate covalent bond compared to the W–N(nitrile) bond, requiring higher thermal energy to achieve the transition state[2].

  • The Chelate Effect (CHT): Cycloheptatriene is a tridentate ligand. Breaking one olefin-metal bond does not allow the ligand to diffuse away, drastically lowering the probability of successful substitution (reflected in a near-zero or negative ΔS‡ ) and requiring much higher temperatures (typically refluxing toluene) to drive the reaction.

Experimental Methodology: Time-Resolved Kinetic Profiling

To confidently extract the rate constants ( k1​ ) and validate the dissociative nature of these precursors, a self-validating spectroscopic workflow is required. Time-resolved Fourier Transform Infrared (FTIR) spectroscopy is the gold standard here, as the facial carbonyls exhibit intense, highly diagnostic ν(CO) stretching bands (typically an A1​ mode near 1930 cm⁻¹ and an E mode near 1840 cm⁻¹)[5].

Workflow Step1 1. Precursor Preparation Anaerobic Schlenk line setup Step2 2. Thermostatting Equilibrate at 25-60 °C Step1->Step2 Step3 3. Ligand Injection Excess L (Pseudo-1st Order) Step2->Step3 Step4 4. Spectroscopic Monitoring Time-Resolved FTIR (v_CO) Step3->Step4 Step5 5. Kinetic Extraction Fit k_obs = k1 + k2[L] Step4->Step5

Fig 2: Standardized workflow for measuring W(CO)3 substitution kinetics.

Step-by-Step Protocol
  • Anaerobic Preparation: In a nitrogen-filled glovebox, dissolve fac -[W(CO)₃(NH₃)₃] in rigorously degassed, anhydrous chlorobenzene to a concentration of 2.0 mM. (Causality: Chlorobenzene is chosen as it is non-coordinating and will not compete with the incoming ligand, unlike THF or MeCN).

  • Ligand Solution: Prepare a 0.2 M solution of the incoming ligand (e.g., Triphenylphosphine, PPh₃). This 100-fold excess establishes pseudo-first-order kinetic conditions ( [L]≫[W] ).

  • Equilibration: Transfer 2.0 mL of the tungsten complex solution to a sealed, temperature-controlled liquid IR cell (CaF₂ windows). Equilibrate to the target temperature (e.g., 40.0 ± 0.1 °C).

  • Initiation: Inject 0.2 mL of the ligand solution into the IR cell using a gas-tight syringe.

  • Data Acquisition: Monitor the exponential decay of the reactant's facial ν(CO) bands and the concurrent growth of the substituted product bands using rapid-scan FTIR.

  • Self-Validation: Verify the presence of sharp isosbestic points in the overlaid FTIR spectra. Isosbestic points mathematically prove a clean A→B conversion without the buildup of stable intermediates or off-pathway decomposition.

  • Analysis: Plot ln(At​−A∞​) versus time. The slope of this linear plot yields the observed rate constant ( kobs​ ). Under a purely dissociative mechanism, kobs​ will be independent of the concentration of the incoming ligand.

Application & Selection Guide

  • Choose fac -[W(CO)₃(THF)₃] when you need immediate, room-temperature ligand substitution and can tolerate generating the precursor in situ via photolysis or chemical oxidation.

  • Choose fac -[W(CO)₃(NCMe)₃] for routine benchtop synthesis. It offers a balanced kinetic profile—stable enough to be isolated and stored, yet labile enough to undergo substitution at mild temperatures (25–40 °C).

  • Choose fac -[W(CO)₃(NH₃)₃] when you require a highly stable, isolable solid that resists premature degradation[1]. Its moderate lability makes it ideal for controlled, stepwise substitutions where you want to prevent over-substitution or when utilizing it as a precursor for high-temperature nanomaterial nucleation[5].

Sources

Safety & Regulatory Compliance

Safety

Triamminetungsten(IV) tricarbonyl proper disposal procedures

Operational Guide: Triamminetungsten(IV) Tricarbonyl Safety & Disposal Procedures As a Senior Application Scientist, I frequently consult with research institutions and drug development laboratories on the lifecycle mana...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Guide: Triamminetungsten(IV) Tricarbonyl Safety & Disposal Procedures

As a Senior Application Scientist, I frequently consult with research institutions and drug development laboratories on the lifecycle management of highly reactive organometallics. Whether utilized as a specialized catalyst in complex organic synthesis or as a precursor in chemical vapor deposition (CVD)[1], Triamminetungsten(IV) tricarbonyl ( W(NH3​)3​(CO)3​ ) presents a unique logistical challenge at the end of its lifecycle.

Mishandling the disposal of this compound can lead to severe toxicological exposure and violent chemical reactions. This guide provides a field-proven, self-validating operational framework for the safe deactivation and disposal of Triamminetungsten(IV) tricarbonyl, grounded in its specific coordination chemistry.

Chemical Profiling & Hazard Causality

To design a safe disposal protocol, we must first understand the causality behind the compound's reactivity. Triamminetungsten(IV) tricarbonyl contains both ammine ( NH3​ ) and carbonyl ( CO ) ligands coordinated to a heavy metal center[2].

Table 1: Quantitative Data & Hazard Classification

Property / ClassificationValue / DesignationOperational Implication for Disposal
CAS Number 58204-42-5Required identifier for hazardous waste manifesting[3].
Molecular Weight 318.963 g/mol Used to calculate stoichiometric ratios for quenching agents[3].
Transport Class UN 3395 (Class 4.3, PG II)Solid that emits flammable gas upon water contact; strictly prohibits aqueous disposal[3].
Hazard Statements H261Mandates anhydrous handling and inert atmosphere (Argon/Nitrogen)[3].
Decomposition Gases Carbon Monoxide, AmmoniaRequires continuous gas monitoring and high-velocity fume hoods[2][4].

The Causality of the Hazard:

  • Water Reactivity (UN 3395 / H261): The complex is highly sensitive to moisture. Introducing water to the unquenched compound causes rapid, violent hydrolysis, releasing flammable gases[3]. Therefore, standard laboratory sink disposal or aqueous waste streams are catastrophic errors.

  • Toxic Gas Evolution: Upon thermal or chemical decomposition, the carbonyl ligands dissociate, generating carbon monoxide (CO)—an odorless gas that irreversibly complexes with hemoglobin[4].

  • Heavy Metal Fibrinogenesis: Tungsten particulate exposure is associated with weakly fibrinogenic effects and general heavy metal toxicity[4]. Dry sweeping of spills is prohibited as it generates hazardous dust[5][6].

Operational Safety & Engineering Controls

Before initiating any disposal or cleanup procedures, the following engineering controls must be validated:

  • Ventilation: All handling must occur in a certified chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

  • Atmospheric Monitoring: Active ambient Carbon Monoxide (CO) and Ammonia ( NH3​ ) detectors must be placed at the hood sash[4].

  • PPE: Personnel must wear flame-resistant lab coats, heavy-duty nitrile gloves (double-gloved), and a face shield. If exposure limits are exceeded, a NIOSH-approved respirator is required[7].

Step-by-Step Disposal & Quenching Methodologies

The disposal methodology bifurcates based on the state of the material: Intact/Expired Bulk versus Spilled/Trace Residue . Every step below is designed as a self-validating system to ensure safety before proceeding.

Protocol A: Disposal of Intact, Expired Bulk Material

If the chemical is expired but remains sealed in its original container, do not attempt to open or quench it.

  • Inert Packaging: Transfer the sealed primary container into a high-density polyethylene (HDPE) secondary container.

  • Atmospheric Purge: Backfill the secondary container with dry Argon gas to displace any ambient moisture or oxygen[3].

  • Hermetic Seal: Seal the container and apply tamper-evident tape.

  • Validation: Weigh the final package and compare it against the expected theoretical weight to ensure no material has leaked. Label explicitly as "Hazardous Waste - UN 3395, Organometallic substance, solid, water-reactive"[3].

Protocol B: Chemical Quenching of Spills or Trace Residues

If a spill occurs, or if trace amounts remain in a reaction vessel, the material must be chemically deactivated (quenched) before it can be packaged as waste. Never use water for initial cleanup.

  • Isolation: Evacuate non-essential personnel. Ensure all ignition sources are removed[5].

  • Dry Collection: Using non-sparking, conductive tools, gently guide the solid material into a dry, Argon-flushed borosilicate glass beaker. Causality: Non-sparking tools prevent the ignition of localized flammable gas pockets[6].

  • Controlled Solvolysis (The Quench):

    • Causality: Because water causes violent gas evolution, we must use a heavier, less reactive alcohol. Anhydrous isopropanol (IPA) is ideal; its bulky alkyl group slows the solvolysis of the organometallic bonds, allowing for a controlled release of energy.

    • Action: Under a continuous blanket of Argon, apply anhydrous IPA dropwise to the solid residue.

    • Self-Validation: Observe the reaction interface. You will see micro-bubbling (release of CO and NH3​ ). Wait until all bubbling ceases before adding the next drop. The quench is only validated as complete when the addition of IPA yields zero gas evolution.

  • Absorption: Once fully deactivated, pour dry sand or vermiculite into the beaker to absorb the liquid IPA/tungsten residue[5].

  • Final Verification: Check the ambient CO monitor. It must read 0 ppm before you transfer the absorbed mixture into a hazardous waste drum[4].

Disposal Workflow Visualization

The following diagram outlines the logical decision tree and operational flow for managing Triamminetungsten(IV) tricarbonyl waste.

DisposalWorkflow Start Triamminetungsten(IV) Tricarbonyl Waste Identification Assess Condition Assessment Start->Assess Intact Intact / Expired Bulk Assess->Intact Sealed Material Spill Spill / Trace Residue Assess->Spill Exposed Material Pack Package in Argon-flushed HDPE Container Intact->Pack Quench Anhydrous Isopropanol Quench (Fume Hood) Spill->Quench Label Label: UN 3395 Water-Reactive Solid Pack->Label Gas Monitor CO & NH3 Emissions Quench->Gas Gas Evolution Absorb Absorb with Dry Sand (No Water) Quench->Absorb Liquid Residue Absorb->Label Dispose Licensed Heavy Metal Incineration Label->Dispose

Caption: Operational workflow for the safe handling, quenching, and disposal of Triamminetungsten(IV) tricarbonyl.

Logistics and Environmental Compliance

Tungsten compounds are highly persistent and hazardous to aquatic environments[4]. Under no circumstances should quenched liquids be poured down the drain.

All labeled waste (both intact containers and sand-absorbed quenched residues) must be transferred to a licensed hazardous waste facility. Ensure your waste management contractor is explicitly notified that the shipment contains UN 3395 water-reactive heavy metals and that their incineration facility is equipped with appropriate scrubbers to capture volatile tungsten oxides and nitrogen oxides (NOx)[3][7].

References

  • 化学気相蒸着(CVD)・ 原子層堆積(ALD)用素材 - 東洋サイエンス Toyo Science Asia [Link]

  • Triamminetungsten(IV) Tricarbonyl | AMERICAN ELEMENTS ® American Elements[Link]

  • Triamminetungsten(IV) tricarbonyl | C3H9N3O3W | CID 16217041 - PubChem National Institutes of Health (NIH)[Link]

  • TUNGSTEN HEXACARBONYL - Safety Data Sheet Gelest, Inc. [Link]

  • Tungsten Metal Powder, Carbon Reduced - Safety Data Defense Logistics Agency (DLA)[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Triamminetungsten(IV) tricarbonyl
Reactant of Route 2
Triamminetungsten(IV) tricarbonyl
© Copyright 2026 BenchChem. All Rights Reserved.